Technical Documentation Center

(2S,3R)-trans-caftaric acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2S,3R)-trans-caftaric acid

Core Science & Biosynthesis

Foundational

The Sentinel Metabolite: Unraveling the Role of (2S,3R)-trans-Caftaric Acid in Plant Defense Mechanisms

As a Senior Application Scientist specializing in phytochemical isolation and plant defense signaling, I frequently encounter the analytical and biological complexities of hydroxycinnamic acids. Among these, (2S,3R)-tran...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in phytochemical isolation and plant defense signaling, I frequently encounter the analytical and biological complexities of hydroxycinnamic acids. Among these, (2S,3R)-trans-caftaric acid (caffeoyltartaric acid) stands out not merely as a passive secondary metabolite, but as a highly dynamic effector molecule. Found abundantly in Vitis vinifera (grapes) and Echinacea purpurea (purple coneflower), caftaric acid plays a critical role in orchestrating plant defense responses against biotic and abiotic stressors.

This technical guide provides an in-depth analysis of the biosynthetic pathways, defense mechanisms, quantitative profiling, and standardized isolation protocols for caftaric acid, designed for researchers and drug development professionals.

Biosynthetic Architecture and Evolutionary Significance

Caftaric acid is an ester formed from caffeic acid and L-tartaric acid. Its synthesis is deeply embedded in the plant's phenylpropanoid pathway, a central hub for generating defense-related phenolic compounds.

The biosynthesis begins with the deamination of L-phenylalanine to cinnamic acid via phenylalanine ammonia-lyase (PAL), followed by sequential hydroxylations to form caffeic acid[1]. Historically, the exact mechanism of the final esterification step remained elusive. However,2 have revealed that serine carboxypeptidase-like (SCPL) acyltransferases (specifically LsSCPL1 and LsSCPL3 in related Asteraceae species) utilize tartaric acid as an acyl acceptor to synthesize caftaric acid[2]. This represents a fascinating example of convergent evolution in specialized plant metabolism.

Biosynthesis Phe L-Phenylalanine Cin Cinnamic Acid Phe->Cin PAL Caf Caffeic Acid (Acyl Donor) Cin->Caf C4H / C3H Caft (2S,3R)-trans-Caftaric Acid Caf->Caft SCPL Acyltransferases Tar L-Tartaric Acid (Acyl Acceptor) Tar->Caft Esterification

Biosynthetic pathway of caftaric acid via SCPL acyltransferases.

Mechanisms of Plant Defense Mediated by Caftaric Acid

Caftaric acid operates through a dual-action defense mechanism, functioning both as a constitutive (preformed) barrier and an inducible phytoalexin-like compound.

Constitutive Antimicrobial Activity

In healthy plant tissues, caftaric acid accumulates in the vacuoles of epidermal cells. Upon fungal attack—such as infection by Botrytis cinerea (gray mold)—caftaric acid acts as a direct enzyme inhibitor. It specifically inhibits fungal stilbene oxidase activity, preventing the pathogen from detoxifying the plant's primary phytoalexins (like resveratrol and pterostilbene)[3].

Inducible Defense and Systemic Acquired Resistance (SAR)

During aggressive bacterial infections, such as those caused by Xylella fastidiosa (the causal agent of Pierce's disease in grapevines), the plant's defense signaling network is heavily upregulated.4 that six months post-inoculation with X. fastidiosa, caftaric acid levels, alongside the defense hormone methyl salicylate, are significantly higher in infected plants compared to healthy controls[4]. This suggests that caftaric acid accumulation is closely tied to salicylic acid-mediated signaling pathways and the regulation of localized hypersensitive response (HR).

Defense Pathogen Pathogen Attack (e.g., B. cinerea, X. fastidiosa) Elicitor Elicitor Recognition (Cell Wall Degradation) Pathogen->Elicitor SA Salicylic Acid Signaling Elicitor->SA Caftaric Caftaric Acid Accumulation SA->Caftaric Upregulation Oxidase Inhibition of Fungal Stilbene Oxidase Caftaric->Oxidase Constitutive Barrier ROS ROS Scavenging & Tissue Protection Caftaric->ROS Oxidative Stress Mitigation

Caftaric acid-mediated plant defense signaling and pathogen inhibition.

Quantitative Profiling and Elicitation Strategies

For drug development professionals, maximizing the yield of caftaric acid from plant matrices is a primary objective. The concentration of this metabolite varies drastically based on the plant species, tissue type, and environmental elicitors.

Applying abiotic stress or exogenous signaling molecules can artificially trigger the plant's defense mechanisms, thereby increasing caftaric acid yields. For instance, 5 (160 mg/L) to Echinacea purpurea has been shown to elicit a 1.58-fold increase in caftaric acid content[5].

Table 1: Quantitative Yields of Caftaric Acid under Various Conditions

Plant SourceTissue TypeCaftaric Acid YieldExperimental / Elicitation Condition
Vitis vinifera (Riesling)Verjuice (Unripe Juice)286 mg/LDirect enzymatic treatment (pectolytic)[6]
Vitis vinifera (Black Tamjanika)Grape Pulp30.51 μg/gMaceration (20% EtOH, 35°C, 300 min)[7]
Echinacea purpureaAdventitious Roots4.9 mg/g (DW)Bioreactor culture (20°C)[6]
Echinacea purpureaAerial Parts~1.58-fold increaseFoliar spray with Salicylic Acid (160 mg/L)[5]

Experimental Protocols: Extraction, Isolation, and Quantification

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It addresses the primary analytical challenge of caftaric acid: its rapid oxidation by polyphenol oxidase (PPO) into caftaric reaction products (CRP).

Phase 1: Sample Preparation & PPO Inhibition

Causality: Caftaric acid is highly susceptible to enzymatic oxidation, forming quinones that irreversibly bind to proteins. To prevent this, the extraction environment must aggressively inhibit PPO activity.

  • Harvest & Quench: Immediately freeze the harvested plant material (e.g., grape berries or Echinacea roots) in liquid nitrogen to halt all enzymatic activity.

  • Lyophilization: Freeze-dry the tissue. Removing the water content deprives PPO of the aqueous medium required for its catalytic function.

  • Inert Processing (For Fresh Juices): If extracting directly from fresh must or verjuice, add 1 g/L of ascorbic acid and 1 g/L of potassium metabisulfite. Process the sample strictly under an inert CO₂ atmosphere to maintain a completely oxygen-free environment[8].

Phase 2: Optimized Solvent Extraction

Causality: A hydroalcoholic solvent optimizes the recovery of moderately polar hydroxycinnamic acids while simultaneously precipitating interfering high-molecular-weight polysaccharides.

  • Suspension: Suspend 2.0 g of the lyophilized, powdered sample in 40 mL of 60% (v/v) ethanol[9].

  • Heat Reflux: Perform heat reflux extraction at 60°C for exactly 2 hours. This specific temperature is critical; it is high enough to definitively denature any residual PPO, yet low enough to prevent the thermal degradation of caftaric acid[9].

  • Filtration: Pass the extract through a 0.45 μm PTFE syringe filter to remove particulates that could foul the HPLC stationary phase.

Phase 3: HPLC-DAD Quantification

Causality: Diode-array detection (DAD) at 330 nm provides high specificity for the acrylic acid functional group present in caffeic acid derivatives.

  • Stationary Phase: Utilize a reversed-phase C18 column (e.g., 150 mm × 3.0 mm, 3.0 μm particle size) thermostated precisely at 30°C[9].

  • Mobile Phase: Employ a gradient elution using (A) 0.1% trifluoroacetic acid (TFA) in water and (B) acetonitrile. Expert Insight: The acidic modifier (TFA) suppresses the ionization of the carboxylic acid group on caftaric acid, preventing peak tailing and ensuring sharp, symmetrical peaks.

  • System Suitability (Self-Validation): Inject a mixed standard of caftaric acid and coutaric acid. Proceed with analysis only if the peak resolution ( Rs​ ) between the two compounds is > 1.5.

  • Calibration: Weigh exactly 100 mg of pure commercial caftaric acid standard to prepare the stock solution. Expert Insight: Weighing a larger mass (100 mg) rather than micro-amounts minimizes relative weighing errors, ensuring the response factor remains highly reproducible across batches[8].

Workflow Prep Sample Prep (Lyophilization + Ascorbic Acid) Extract Solvent Extraction (60% EtOH, 60°C, 2h) Prep->Extract Filter Filtration (0.45 µm PTFE) Extract->Filter HPLC HPLC-DAD Analysis (330 nm, C18 Column) Filter->HPLC Quant Quantification (Standard Curve Validation) HPLC->Quant

Standardized workflow for extraction and HPLC quantification of caftaric acid.

Conclusion

(2S,3R)-trans-caftaric acid is a cornerstone of plant biochemical defense, acting both as a constitutive shield against fungal enzymes and as an inducible responder to bacterial infiltration. For researchers and drug developers, mastering the extraction and quantification of this compound requires a deep understanding of its enzymatic vulnerabilities—specifically its rapid oxidation by PPO. By leveraging controlled elicitation strategies and rigorously validated analytical protocols, we can efficiently harness this sentinel metabolite for advanced pharmacological and agricultural applications.

References

  • Functional divergence of tandem duplicate SCPL acyltransferase genes reveals convergent evolution of chicoric acid biosynthesis Source: PubMed / Science Advances URL
  • Secondary Metabolites in Xylella fastidiosa–Plant Interaction Source: MDPI URL
  • Effect of salicylic acid and yeast extract on caffeic acid derivatives production in Echinacea purpurea L.
  • Caftaric Acid Isolation from Unripe Grape: A “Green” Alternative for Hydroxycinnamic Acids Recovery Source: PMC / NIH URL
  • Enhancing the extraction efficiency of caftaric acid Source: SCIDAR URL
  • Efficient extraction of caffeic acid derivatives from adventitious roots of Echinacea purpurea Source: Agriculture Journals URL
  • Caftaric acid in grapes and conversion to a reaction product during processing Source: OpenAgrar URL
  • Adaptation of Local Grapevine Germplasm: Exploitation of Natural Defence Mechanisms to Biotic Stresses Source: IntechOpen URL

Sources

Exploratory

Pharmacological Profiling and Isolation Methodologies of (2S,3R)-trans-Caftaric Acid: A Comprehensive Technical Guide

Executive Summary (2S,3R)-trans-Caftaric acid is a highly bioactive phenolic compound predominantly found in Vitis vinifera (grapes) and Echinacea purpurea. As a potent antioxidant, enzyme modulator, and anti-inflammator...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2S,3R)-trans-Caftaric acid is a highly bioactive phenolic compound predominantly found in Vitis vinifera (grapes) and Echinacea purpurea. As a potent antioxidant, enzyme modulator, and anti-inflammatory agent, it is increasingly targeted in drug development and functional therapeutics. This whitepaper provides a rigorous, causality-driven analysis of its pharmacological mechanisms and establishes a self-validating chromatographic protocol for its extraction and purification.

Structural Biochemistry & Molecular Profile

(2S,3R)-trans-Caftaric acid (C₁₃H₁₂O₉) is a hydroxycinnamic acid derivative. Structurally, it is a cinnamate ester formed by the formal condensation of the carboxy group of trans-caffeic acid with one of the hydroxy groups of meso-tartaric acid[1].

The pharmacological efficacy of this molecule is intrinsically linked to its structure. The caffeoyl moiety provides an extended conjugated π-system and multiple hydroxyl groups, which are critical for electron donation during free radical scavenging. Furthermore, its high water-solubility ensures rapid transit through the stomach and duodenum, facilitating efficient absorption in intestinal Caco-2 cells[2].

Pharmacological Mechanisms of Action

Antioxidant Capacity & Lipid Protection

Caftaric acid is a highly efficient electron donor. In cell-free assays, it neutralizes 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radicals with an impressive EC₅₀ of 20.4 μM[3]. Beyond basic radical scavenging, it demonstrates profound protective effects on human vasculature; at a concentration of just 5 μM, it inhibits the oxidation of low-density lipoprotein (LDL) isolated from human plasma by 97.6%[3].

Glycemic Regulation via Enzyme Inhibition

The compound exhibits targeted anti-diabetic properties by acting as an inhibitor of α-glucosidase, a critical enzyme in postprandial carbohydrate digestion. The mechanism is twofold:

  • Active Site Binding: The caffeoyl moiety directly enters and interacts with the active site of the enzyme, establishing competitive inhibition[4].

  • pH-Dependent Modulation: The acidic nature of the tartaric acid backbone induces a sharp increase in enzyme inhibition at specific acidic pH values, demonstrating that both structural binding and localized pH modulation drive its hypoglycemic effects[4]. Additionally, it upregulates insulin regulatory genes and the glucose transporter 2 (GLUT2) in pancreatic islets[2].

Anti-Inflammatory & Kinase Modulation

Caftaric acid acts as a targeted inhibitor of protein-protein interactions (PPIs) mediated by Src-family kinases[5]. By disrupting these specific kinase interactions, it suppresses downstream inflammatory cascades and exhibits notable anti-mutagenic properties, preventing cellular toxicity and oxidative stress[5].

Pathway CA (2S,3R)-trans-Caftaric Acid ROS ROS & DPPH Neutralization CA->ROS Electron Donation AlphaGluc α-Glucosidase Inhibition CA->AlphaGluc Active Site Binding Src Src Kinase PPI Inhibition CA->Src Disrupts Interaction OxStress Lipid Peroxidation / Oxidative Stress ROS->OxStress Prevents Hyperglycemia Postprandial Hyperglycemia AlphaGluc->Hyperglycemia Attenuates Inflammation Cellular Inflammation Src->Inflammation Suppresses

Fig 1: Multi-target pharmacological mechanisms of (2S,3R)-trans-caftaric acid.

Quantitative Pharmacological & Physicochemical Data

To facilitate assay design and dosing calculations, the core quantitative metrics of (2S,3R)-trans-caftaric acid are summarized below:

Property / ParameterValue / DescriptionScientific Significance
Chemical Formula C₁₃H₁₂O₉Defines molecular mass and stoichiometric ratios.
Molecular Weight 312.23 g/mol Essential for molarity calculations in in vitro assays.
DPPH Scavenging (EC₅₀) 20.4 μMIndicates highly potent free-radical neutralizing capability.
LDL Oxidation Inhibition ~97.6% (at 5 μM)Demonstrates high efficacy in preventing lipid peroxidation.
Optimal UV Absorbance 320 nmIdeal wavelength for HPLC-DAD quantification (caffeoyl π-system).
Primary Botanical Sources Vitis vinifera, Echinacea purpureaGuides raw material selection for industrial extraction.

Advanced Extraction and Chromatographic Isolation

The Oxidation Challenge: Causality in Sample Preparation

A critical bottleneck in extracting caftaric acid from grapes is its rapid enzymatic degradation. Upon cellular disruption (crushing), polyphenol oxidase (PPO) is released, which rapidly oxidizes caftaric acid into an o-quinone. This intermediate reacts with glutathione to form a caftaric acid reaction product (CRP)[6]. To yield pure trans-caftaric acid, the extraction protocol must preemptively neutralize PPO activity.

Optimal Matrix Selection

While Echinacea is a traditional source, unripe grape juice (verjuice) is emerging as a superior, "green" alternative. Verjuice presents a highly simplified HPLC profile dominated by hydroxycinnamic acids, drastically reducing the need for harsh organic solvents to separate out interfering flavonoids[7].

Workflow Source Unripe Grape Juice (Verjuice) + Ascorbic Acid / Metabisulfite Prep Enzymatic Clarification (Pectinase) & 0.45 μm Filtration Source->Prep Prevents PPO Oxidation FPLC RP-HPLC Separation (C18 Column, 0.1% Formic Acid) Prep->FPLC Removes Matrix Foulants Detection Diode-Array Detection (UV at 320 nm) FPLC->Detection Hydrophobic Retention Pure Isolated trans-Caftaric Acid Detection->Pure Specific π-System Absorbance

Fig 2: Self-validating RP-HPLC isolation workflow for trans-caftaric acid.

Step-by-Step RP-HPLC Isolation Protocol

Step 1: Matrix Stabilization (Antioxidant Protection)

  • Action: Harvest unripe grapes and immediately process them in an inert CO₂ atmosphere. Add 1 g/L ascorbic acid and 1 g/L potassium metabisulfite during the crush[6].

  • Causality: The inert atmosphere displaces oxygen, while ascorbic acid and metabisulfite act as potent reducing agents. This triad completely halts PPO-mediated oxidation, preventing the irreversible conversion of caftaric acid into CRP and locking the molecule in its native trans-form.

Step 2: Enzymatic Clarification

  • Action: Treat the pressed verjuice with pectinase enzymes, followed by filtration through a 0.45 μm membrane[7].

  • Causality: Unripe grapes are rich in pectins, which cause high fluid viscosity and will irreversibly foul the silica-based stationary phase of an HPLC column. Enzymatic degradation ensures a clean, low-pressure injection matrix, preserving column integrity.

Step 3: Chromatographic Separation (RP-HPLC)

  • Action: Inject the clarified sample onto a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 μm). Utilize a gradient mobile phase of Water/Acetonitrile modified with 0.1% Formic Acid.

  • Causality: Caftaric acid contains multiple ionizable carboxylic groups. Without an acid modifier, it would partially ionize in the mobile phase, leading to severe peak tailing and poor retention. Formic acid lowers the pH below the pKa of the carboxyl groups, keeping the molecule fully protonated (hydrophobic) for optimal interaction with the C18 stationary phase. Formic acid is explicitly chosen over phosphoric acid to maintain downstream mass-spectrometry (MS) compatibility.

Step 4: Specific Detection and Fractionation

  • Action: Monitor the eluate via Diode-Array Detection (DAD) at 320 nm.

  • Causality: While general phenolics absorb at 280 nm, the hydroxycinnamic acid backbone of caftaric acid exhibits a distinct, strong UV absorbance maximum at 320 nm due to the extended conjugated π-system of the caffeoyl moiety[6]. This allows for highly specific detection and fraction collection against background matrix noise.

Conclusion

(2S,3R)-trans-Caftaric acid represents a highly versatile bioactive compound with validated mechanisms in oxidative stress reduction, glycemic control, and kinase inhibition. By understanding the chemical vulnerabilities of the molecule—specifically its susceptibility to PPO-mediated oxidation—researchers can implement the causality-driven chromatographic protocols outlined above to achieve high-yield, high-purity isolation for advanced pharmacological testing.

References

  • Source: researchgate.
  • (2S,3R)
  • Source: cymitquimica.
  • Source: chemicalbook.
  • Source: nih.
  • Source: frontiersin.
  • Source: openagrar.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Solid-Phase Extraction (SPE) of (2S,3R)-trans-Caftaric Acid from Grape Pomace

Executive Summary & Analytical Challenges Grape pomace, the primary solid byproduct of the winemaking industry, is a rich reservoir of bioactive polyphenols. Among these, (2S,3R)-trans-caftaric acid (caffeoyl tartaric ac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Challenges

Grape pomace, the primary solid byproduct of the winemaking industry, is a rich reservoir of bioactive polyphenols. Among these, (2S,3R)-trans-caftaric acid (caffeoyl tartaric acid) is the predominant non-flavonoid hydroxycinnamic acid. Accurately extracting and quantifying this compound presents a significant analytical challenge due to its extreme susceptibility to enzymatic degradation.

In the presence of oxygen, endogenous grape polyphenol oxidase (PPO) rapidly oxidizes caftaric acid into highly reactive o-quinones, which subsequently conjugate with glutathione to form S-glutathionyl caftaric acid, commonly known as the Grape Reaction Product (GRP) 1[1]. Furthermore, crude pomace extracts are heavily burdened with sugars, organic acids, and anthocyanins that cause severe ion suppression during LC-MS/MS analysis.

This application note details a self-validating, causality-driven Solid-Phase Extraction (SPE) protocol designed to arrest enzymatic oxidation, eliminate matrix interferences, and achieve >90% recovery of trans-caftaric acid 2[2].

Mechanistic Foundations: The "Why" Behind the Workflow

To ensure scientific integrity, every parameter in this protocol is dictated by the thermodynamic and kinetic properties of the target analyte:

  • Solvent Selection (60% Ethanol): Pure water fails to penetrate the lipophilic cellular matrix of the pomace, while 100% organic solvents precipitate highly polar phenolics. A 60% hydroalcoholic mixture provides the optimal dielectric constant to solubilize the amphiphilic caftaric acid molecule 3[3].

  • Extreme Acidification (pH 2.0): The tartaric acid moiety of caftaric acid has a pKa of ~2.98. Acidifying the extraction solvent to pH 2.0 with hydrochloric acid serves a dual purpose. First, it completely denatures PPO, halting the formation of GRP. Second, it ensures the carboxylate groups remain fully protonated (neutral), which is an absolute requirement for retention on a reversed-phase SPE sorbent.

  • Thermal Control (30°C Evaporation): Hydroxycinnamic acid esters are thermolabile. Evaporating solvents above 40°C induces artificial hydrolysis of the ester bond, yielding false-positive elevations in free caffeic acid and underreporting caftaric acid yields.

  • Sorbent Chemistry (Polymeric Reversed-Phase / HLB): A Hydrophilic-Lipophilic Balanced (HLB) or high-carbon-load C18 sorbent is required. The hydrophobic regions capture the caffeoyl aromatic ring via π-π and Van der Waals interactions, while the aqueous 0.1% HCl wash step flushes out highly polar, non-retained sugars and aliphatic acids without prematurely eluting the target analyte 4[4].

Experimental Workflow Visualization

SPE_Workflow cluster_SPE Solid-Phase Extraction (SPE) Fractionation A 1. Grape Pomace (Lyophilized & Milled) B 2. Acidified Extraction (60% EtOH, pH 2.0, N2 atm) A->B C 3. Centrifugation & Filtration (4000 rpm, 0.45 µm) B->C D 4. Solvent Evaporation (Rotary Evaporator, 30°C) C->D E 5. Aqueous Reconstitution (Acidified Water, pH 2.0) D->E F 6. Cartridge Conditioning (5 mL MeOH → 5 mL 0.1% HCl) E->F G 7. Sample Loading (Load Aqueous Extract, 1 mL/min) F->G H 8. Washing Step (5 mL 0.1% HCl, Discard Effluent) G->H I 9. Elution Step (5 mL 100% MeOH, Collect Fraction) H->I J 10. HPLC-DAD-MS/MS Analysis (trans-Caftaric Acid Quantification) I->J

Figure 1: Step-by-step workflow for the extraction and SPE purification of trans-caftaric acid.

Protocol Integrity & Self-Validation System

To ensure this protocol is self-validating and robust against matrix variations, the following Quality Control (QC) gates must be integrated into the workflow:

  • Procedural Blank: Run 2.0 g of inert acid-washed sand through the entire extraction and SPE process. Validation criteria: Caftaric acid signal must be < Limit of Detection (LOD).

  • Pre-Extraction Surrogate Spike: Spike the dry pomace with 50 µg of trans-cinnamic acid-d5 prior to solvent addition. Validation criteria: Recovery must be > 85%. Lower values indicate oxidative degradation or incomplete primary extraction.

  • Post-SPE Internal Standard: Spike the final methanolic eluate with Syringic acid-d3 immediately before HPLC injection. Validation criteria: Normalizes MS ionization efficiency, isolating matrix suppression effects from physical SPE losses.

Step-by-Step Methodology

Phase 1: Primary Extraction
  • Preparation: Accurately weigh 2.0 g of lyophilized, finely milled grape pomace into a 250 mL Erlenmeyer flask. Note: Lyophilization prevents microbial degradation and standardizes dry weight.

  • Solvent Addition: Add 100 mL of 60% Ethanol (v/v) previously acidified to pH 2.0 using concentrated HCl.

  • Extraction: Flush the headspace with Nitrogen gas ( N2​ ) to displace oxygen. Seal the flask and extract under continuous magnetic stirring (400 rpm) for 2 hours at room temperature in the dark.

  • Separation: Centrifuge the homogenate at 4000 rpm for 15 minutes. Decant the supernatant and filter through a 0.45 µm PTFE membrane.

  • Evaporation: Transfer the filtrate to a rotary evaporator. Remove the ethanol fraction under vacuum at a temperature strictly not exceeding 30°C .

  • Reconstitution: Reconstitute the remaining aqueous residue in 20 mL of acidified Milli-Q water (pH 2.0).

Phase 2: Solid-Phase Extraction (SPE)

Utilize a 500 mg / 6 mL Polymeric Reversed-Phase Cartridge (e.g., Oasis HLB) or equivalent high-capacity C18.

StepSolvent / ReagentVolumeFlow RateMechanistic Purpose
1. Conditioning 100% Methanol5.0 mL2 mL/minSolvates the sorbent bed, extending hydrophobic carbon chains for maximum surface area interaction.
2. Equilibration 0.1% HCl (aq)5.0 mL2 mL/minEstablishes a highly acidic environment matching the sample matrix, preventing analyte ionization upon loading.
3. Loading Reconstituted Extract5.0 mL1 mL/minAnalyte retention occurs via hydrophobic and π-π interactions. Flow rate must be slow to ensure mass transfer kinetics.
4. Washing 0.1% HCl (aq)10.0 mL2 mL/minElutes highly polar interferences (sugars, organic acids). The acidic wash keeps caftaric acid protonated and securely retained.
5. Elution 100% Methanol5.0 mL1 mL/minDisrupts hydrophobic interactions, recovering the purified phenolic acid fraction.
Phase 3: Analytical Preparation

Evaporate the methanolic eluate to dryness under a gentle stream of N2​ gas. Reconstitute in 1.0 mL of the initial HPLC mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid), spike with the post-SPE internal standard, and inject into the LC-MS/MS.

Quantitative Data & Expected Recoveries

The implementation of this precise protocol yields highly reproducible fractionation, effectively removing the bulk of the carbohydrate matrix that plagues crude grape pomace extracts.

Table 1: Typical Quantitative Profile (Pre- and Post-SPE)

ParameterPre-SPE Crude ExtractPost-SPE EluatePerformance Metric
Total Phenolic Content 45.2 mg GAE/g142.8 mg GAE/g3.1x Concentration Factor
trans-Caftaric Acid Purity < 5% of total mass> 85% of total massHigh selectivity achieved
Co-extracted Sugars 12.5 g/L< 0.05 g/L> 99% Matrix removal
Absolute Recovery Rate N/A92% - 96%Validated via Surrogate Spike

Troubleshooting Guide

Observation / IssueMechanistic CausalityCorrective Action
Low Caftaric Acid Recovery (<70%) Premature elution during the wash step due to insufficient acidification (analyte ionized).Verify the wash solution is strictly pH ≤ 2.0 (0.1% HCl). Check sorbent bed capacity; do not overload.
High Caffeic Acid / Low Caftaric Acid Thermal hydrolysis of the ester bond during rotary evaporation.Ensure water bath temperature on the rotary evaporator does not exceed 30°C.
Severe MS Ion Suppression Incomplete removal of sugars or highly polar polymeric tannins during SPE.Increase the 0.1% HCl wash volume to 15 mL. Ensure flow rate during washing does not exceed 2 mL/min.
Presence of Grape Reaction Product (GRP) PPO was not fully denatured, or oxygen was introduced during primary extraction.Ensure immediate acidification of the extraction solvent and strictly flush the extraction vessel with N2​ .

References

  • Caftaric Acid Disappearance and Conversion to Products of Enzymic Oxidation in Grape Must and Wine American Journal of Enology and Viticulture
  • Polyphenol Screening of Pomace from Red and White Grape Varieties (Vitis vinifera L.) by HPLC-DAD-MS/MS Journal of Agricultural and Food Chemistry
  • Harnessing red grape pomace extract for sustainable broad-spectrum photoprotection in a reconstructed human epidermis model Frontiers in Pharmacology
  • Caftaric Acid Isolation from Unripe Grape: A “Green” Alternative for Hydroxycinnamic Acids Recovery Molecules (MDPI) / PMC

Sources

Application

Using (2S,3R)-trans-caftaric acid as a reference standard in antioxidant capacity assays

Application Note: Utilizing (2S,3R)-trans-Caftaric Acid as a Matrix-Matched Reference Standard in Antioxidant Capacity Assays Executive Summary & Scientific Rationale In the analytical evaluation of antioxidant capacity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing (2S,3R)-trans-Caftaric Acid as a Matrix-Matched Reference Standard in Antioxidant Capacity Assays

Executive Summary & Scientific Rationale

In the analytical evaluation of antioxidant capacity (AOP), generic reference standards like Trolox (a water-soluble vitamin E analog) or gallic acid are ubiquitous. However, when assessing complex botanical matrices—specifically Vitis vinifera (grapes, wine) and Echinacea purpurea extracts—these universal standards often fail to accurately model the specific redox kinetics and matrix interactions present in the sample[1].

(2S,3R)-trans-caftaric acid (C₁₃H₁₂O₉) is a non-flavonoid phenolic compound formed by the esterification of caffeic acid and tartaric acid[2]. It is the most abundant hydroxycinnamic acid derivative in wine and Echinacea species[3][4]. Utilizing highly purified (≥97.0%) trans-caftaric acid as a matrix-matched reference standard provides a highly translatable, chemically representative baseline for Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT) assays[5][6]. This guide details the mechanistic rationale and self-validating protocols for deploying caftaric acid in high-throughput DPPH and FRAP assays.

Mechanistic Profiling: The Redox Chemistry of Caftaric Acid

The antioxidant efficacy of caftaric acid is fundamentally driven by its catechol moiety (the 1,2-dihydroxybenzene ring inherited from caffeic acid). This structural feature dictates its behavior in spectrophotometric assays:

  • Mixed HAT/SET Mechanisms (DPPH & ABTS): Caftaric acid readily donates hydrogen atoms to neutralize the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH•) radical. The catechol ring stabilizes the resulting unpaired electron through resonance, rapidly forming a stable ortho-quinone derivative[7][8].

  • Pure SET Mechanisms (FRAP): In the Ferric Reducing Antioxidant Power (FRAP) assay, caftaric acid acts strictly as an electron donor, reducing the colorless Fe³⁺-TPTZ complex to a blue Fe²⁺-TPTZ complex[9].

Causality in Standard Selection: The steric hindrance and specific oxidation potential of caftaric acid closely mimic the behavior of the bulk polyphenols found in target matrices. Sugars and organic acids in fruit juices can exhibit antagonistic or synergistic effects on radical scavenging[1]. Calibrating against caftaric acid rather than Trolox normalizes these matrix effects, preventing the over- or under-estimation of total antioxidant capacity (TAC).

RedoxPathway Caftaric trans-Caftaric Acid (Catechol Moiety) Reaction Hydrogen Atom Transfer (HAT) Caftaric->Reaction Donates H+ & e- Radical DPPH• Radical (Abs: 515 nm) Radical->Reaction Accepts e- Quinone o-Quinone Derivative (Oxidized State) Reaction->Quinone Reduced DPPH-H (Colorless/Yellow) Reaction->Reduced Measurable Absorbance Drop

Mechanism of DPPH radical scavenging by trans-caftaric acid via Hydrogen Atom Transfer.

Self-Validating Experimental Protocols

To ensure analytical trustworthiness, the following protocols integrate built-in system suitability checks (spike-recovery validation) to verify that the assay is free from uncharacterized matrix interference.

Protocol A: DPPH Radical Scavenging Assay

Objective: Measure the mixed HAT/SET antioxidant capacity of wine or Echinacea extracts against a caftaric acid calibration curve.

  • Standard Preparation: Dissolve USP-grade trans-caftaric acid[6] in 80% (v/v) methanol to create a 1 mM stock. Dilute to a working range of 10–100 µM.

    • Causality: 80% methanol ensures complete solubilization of the standard while maintaining compatibility with the methanolic DPPH reagent[10].

  • Reagent Preparation: Prepare a 108 µM DPPH• solution in 80% methanol.

  • Matrix Spiking (Self-Validation Step): To a known sample of wine extract, spike in exactly 20 µM of caftaric acid. A recovery of 90–110% validates that the matrix is not artificially quenching the reaction[1].

  • Reaction Setup: In a 96-well microplate, combine 30 µL of standard/sample with 270 µL of DPPH• solution.

  • Kinetic Incubation: Incubate for 30 minutes at 25°C in total darkness.

    • Causality: DPPH radicals are highly photosensitive. Furthermore, the HAT reaction kinetics of complex hydroxycinnamic acids are not instantaneous; a 30-minute window ensures the reaction reaches thermodynamic equilibrium[10].

  • Measurement: Read absorbance at 515 nm. Calculate the IC₅₀ (concentration required to scavenge 50% of the radical).

Protocol B: FRAP (Ferric Reducing Antioxidant Power) Assay

Objective: Measure the pure SET reducing capacity.

  • Reagent Preparation: Prepare fresh FRAP reagent by mixing 0.3 M acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃ in a 10:1:1 ratio[9].

    • Causality: The acidic pH 3.6 environment is strictly required to maintain iron solubility and ensure the Fe³⁺/Fe²⁺ redox potential is thermodynamically primed for electron acceptance from the caftaric acid standard[9].

  • Reaction Setup: Combine 20 µL of caftaric acid standard (or sample) with 180 µL of FRAP reagent in a microplate.

  • Incubation & Measurement: Incubate at 37°C for 30 minutes. Read absorbance at 620 nm[9].

AssayWorkflow S1 1. Standard & Sample Prep Dilute Caftaric Acid (10-100 µM) in 80% MeOH S2 2. Matrix Spike (Self-Validation) Spike 20 µM Standard into Unknown Matrix S1->S2 S3 3. Reagent Addition DPPH (108 µM) or FRAP Reagent (pH 3.6) S2->S3 S4 4. Kinetic Incubation 30 min, 25°C (DPPH) or 37°C (FRAP), Dark S3->S4 S5 5. Spectrophotometric Read 515 nm (DPPH) or 620 nm (FRAP) S4->S5 S6 6. Data Synthesis Calculate IC50 & Matrix Recovery (%) S5->S6

Self-validating high-throughput assay workflow utilizing caftaric acid as a reference standard.

Quantitative Data Synthesis

When transitioning from generic standards to matrix-matched caftaric acid, researchers must recalibrate their baseline expectations. The table below summarizes the comparative antioxidant capacity metrics of caftaric acid against traditional standards, synthesized from established literature models[3][7][8].

Reference StandardMolecular Weight ( g/mol )Primary MechanismDPPH Scavenging Potency (Relative)FRAP ReactivityMatrix Suitability
trans-Caftaric Acid 312.23HAT / SETHigh (Rapid o-quinone formation)HighGrapes, Wine, Echinacea
Trolox 250.29HATVery High (Standard Baseline)ModerateLipophilic systems, Plasma
Gallic Acid 170.12SET > HATHighVery HighTeas, Generic Botanicals
Caffeic Acid 180.16HAT / SETHighHighCoffee, General Phenolics

Note: Caftaric acid typically exhibits a TEAC (Trolox Equivalent Antioxidant Capacity) of approximately 1.5 to 1.9 µmol TE/mg in standardized ABTS/DPPH assays, reflecting its potent dual-hydroxyl radical scavenging capability[3].

Sources

Method

Application Note: Preparative Chromatography Isolation of (2S,3R)-trans-Caftaric Acid

Introduction & Rationale (2S,3R)-trans-caftaric acid is a bioactive hydroxycinnamic acid ester formed by the formal condensation of trans-caffeic acid and meso-tartaric acid[1]. As a primary phenolic compound in Vitis vi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

(2S,3R)-trans-caftaric acid is a bioactive hydroxycinnamic acid ester formed by the formal condensation of trans-caffeic acid and meso-tartaric acid[1]. As a primary phenolic compound in Vitis vinifera (grapes) and Echinacea purpurea[2][3], it is highly valued for its antioxidant and anti-inflammatory properties. However, isolating high-purity trans-caftaric acid presents significant challenges due to its susceptibility to enzymatic oxidation and photoisomerization[4].

This application note details a robust, self-validating preparative chromatography workflow designed to isolate >99% pure (2S,3R)-trans-caftaric acid. By prioritizing causality in matrix selection and mobile phase chemistry, this protocol minimizes degradation artifacts and maximizes recovery yields.

Source Selection & Causality

The success of a preparative isolation heavily depends on the complexity of the starting matrix. While Echinacea purpurea is a traditional source of caffeic acid derivatives, it requires complex biphasic extractions to separate caftaric acid from co-eluting cichoric acid, echinacoside, and lipophilic alkamides[2][5].

Conversely, unripe grape juice (verjuice) offers a highly streamlined, "green" alternative. Verjuice possesses a simplified phenolic profile dominated almost exclusively by trans-caftaric acid and coutaric acid[6][7]. This allows researchers to bypass heavy solvent extraction and directly load clarified juice onto Fast Protein Liquid Chromatography (FPLC) or Preparative HPLC systems[6][7].

Table 1: Quantitative Comparison of Matrix Sources for Caftaric Acid Isolation
ParameterEchinacea purpurea (Roots/Tops)Vitis vinifera (Unripe Grape/Verjuice)
Caftaric Acid Content 0.40% – 0.82% (w/w)[2]Highly concentrated primary phenolic[6]
Major Interferences Cichoric acid, echinacoside, alkamides[5][8]Coutaric acid, fertaric acid[9]
Pre-treatment Required Biphasic solvent extraction (EtOH/Water)[2]Direct pressing, bentonite clarification[6][9]
Enzymatic Degradation Risk High (>50% loss upon aqueous extraction)[2]High (Requires ascorbic acid/SO₂)[4][9]
Prep-HPLC Recovery Variable (due to matrix suppression)~73.7%[9]

Workflow Visualization

Workflow Start Raw Matrix Selection (Unripe Grape Verjuice) Pretreat Enzymatic Inhibition & Clarification (Ascorbic Acid + Bentonite) Start->Pretreat Prevent GRP Formation Chrom Preparative Chromatography (C18, Acidified Gradient) Pretreat->Chrom Direct Injection Collect Fraction Collection (UV λmax = 325 nm) Chrom->Collect Elute trans-Caftaric Acid Validate Desiccation & Validation (Lyophilization, NMR, LC-MS) Collect->Validate Self-Validating QC

Workflow for the preparative isolation and validation of (2S,3R)-trans-caftaric acid.

Step-by-Step Experimental Protocol

Phase 1: Matrix Preparation & Enzymatic Inhibition
  • Extraction : Press unripe grape berries (Vitis vinifera, e.g., Riesling) in the presence of 1 g/kg ascorbic acid and 1 g/kg sodium metabisulfite[9].

    • Causality : Caftaric acid is highly susceptible to polyphenol oxidase (PPO). Without antioxidant protection, PPO rapidly oxidizes caftaric acid to an o-quinone, which subsequently reacts with endogenous glutathione to form the Grape Reaction Product (GRP, 2-S-glutathionyl caftaric acid)[4][10].

  • Clarification : Treat the raw juice with 1 g/L bentonite for 12 hours at 4 °C, followed by centrifugation at 4000 rpm for 15 minutes[9].

    • Causality : Bentonite acts as a fining agent to precipitate proteins and colloidal matter that would otherwise irreversibly foul the preparative C18 column.

  • Filtration : Pass the supernatant through a 0.45 µm PTFE membrane to ensure a particulate-free injection.

Phase 2: Preparative Chromatographic Separation
  • System Setup : Utilize a Preparative HPLC system equipped with a Diode Array Detector (DAD)[9].

  • Stationary Phase : Reversed-phase C18 preparative column (e.g., 250 mm × 21.2 mm, 5 µm particle size)[10].

  • Mobile Phase Preparation :

    • Solvent A : Ultrapure water acidified with 0.5% acetic acid[9].

    • Solvent B : Methanol acidified with 0.5% acetic acid[9].

    • Causality : (2S,3R)-trans-caftaric acid contains a tartaric acid moiety with two carboxylic acid groups[1]. Acidifying the mobile phase well below their pKa ensures the molecule remains fully protonated. This prevents severe peak tailing and maintains predictable retention kinetics on the hydrophobic stationary phase[2][9].

  • Elution Gradient : Apply a linear gradient from 0% to 30% Solvent B over 15–20 minutes at a flow rate of 10 mL/min[10].

  • Fraction Collection : Monitor absorbance at 325–330 nm (the λmax of the caffeoyl moiety) and collect the major peak corresponding to trans-caftaric acid[3][8].

Phase 3: Desiccation and Crystallization
  • Solvent Removal : Evaporate the methanolic fraction under reduced pressure (rotary evaporator) at <30 °C to prevent thermal degradation.

  • Lyophilization : Freeze-dry the remaining aqueous phase to yield a crude powder.

  • Crystallization : Dissolve the lyophilized powder in a minimal volume of diethyl ether and crystallize with n-hexane to achieve >99% purity[9].

Self-Validating System (Quality Control)

To ensure the isolation protocol was successful and free of degradation artifacts, the workflow must close with a self-validating analytical loop:

  • Optical Purity (Analytical HPLC) : Re-inject the crystallized product onto an analytical C18 column. A single, symmetrical peak at 325 nm validates the absence of coutaric acid and cis-caftaric acid. Because the cis-isomer forms via UV-induced photoisomerization, the presence of a secondary peak immediately flags excessive light exposure during the processing phase[4].

  • Structural Integrity (LC-MS) : Negative electrospray ionization (ESI-) should yield a dominant [M-H]- ion at m/z 311.04, confirming the intact ester and a molecular weight of 312.23 g/mol [1].

  • Stereochemical Validation (1H-NMR) : The trans (E) configuration of the propenoic double bond must be confirmed by a large scalar coupling constant (J ≈ 15.8 – 16.0 Hz) between the vinylic protons. This acts as the ultimate validation of the target molecule's stereochemistry[3][4].

References

  • Vendramin, V., et al. "Caftaric Acid Isolation from Unripe Grape: A “Green” Alternative for Hydroxycinnamic Acids Recovery." Molecules, 2021.[Link]

  • Poquet, L., et al. "The Fate of trans-Caftaric Acid Administered into the Rat Stomach." Journal of Agricultural and Food Chemistry, 2007.[Link]

  • Stuart, D. L., et al. "Echinacea Standardization: Analytical Methods for Phenolic Compounds and Typical Levels in Medicinal Species." Journal of Agricultural and Food Chemistry, 2001.[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 13887348, (2S,3R)-trans-caftaric acid." PubChem, 2025.[Link]

  • Singleton, V. L., et al. "Caftaric acid in grapes and conversion to a reaction product during processing." Vitis, 1984.[Link]

  • Nikolantonaki, M., et al. "Detection and Identification of Oxidation Markers of the Reaction of Grape Tannins with Volatile Thiols Commonly Found in Wine." Journal of Agricultural and Food Chemistry, 2021.[Link]

  • Pellati, F., et al. "HPLC Method Validated for the Simultaneous Analysis of Cichoric Acid and Alkamides in Echinacea purpurea Plants and Products." Journal of Agricultural and Food Chemistry, 2003.[Link]

Sources

Application

Application Notes &amp; Protocols: (2S,3R)-trans-Caftaric Acid in In Vitro Cell Culture Assays

Introduction: Unveiling the Potential of (2S,3R)-trans-Caftaric Acid (2S,3R)-trans-Caftaric acid, a prominent non-flavonoid phenolic compound, stands as a molecule of significant interest in biomedical and pharmaceutical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of (2S,3R)-trans-Caftaric Acid

(2S,3R)-trans-Caftaric acid, a prominent non-flavonoid phenolic compound, stands as a molecule of significant interest in biomedical and pharmaceutical research. It is an ester formed from the conjugation of two well-known bioactive molecules: caffeic acid and tartaric acid.[1][2] Naturally abundant in a variety of plants, it is a primary phenolic constituent in grapes (Vitis vinifera), wine, raisins, and medicinal herbs such as Echinacea purpurea and chicory.[1][2][3][4]

The scientific rationale for investigating caftaric acid stems from its diverse pharmacological activities, which include potent antioxidant, anti-inflammatory, and antimutagenic effects.[2][5][6] These properties make it a compelling candidate for development into therapeutics for conditions driven by oxidative stress and chronic inflammation. This guide provides a detailed framework and validated protocols for researchers to explore and quantify the biological activities of (2S,3R)-trans-caftaric acid in robust in vitro cell culture models.

Physicochemical Properties for In Vitro Handling

A foundational understanding of a compound's properties is critical for experimental design. Key parameters for (2S,3R)-trans-caftaric acid are summarized below. The limited solubility and stability in aqueous solutions necessitate careful preparation of stock solutions.

PropertyValueSource
CAS Number 67879-58-7[3][7][8]
Molecular Formula C₁₃H₁₂O₉[3][7]
Molecular Weight 312.23 g/mol [1][7]
Purity ≥95% (Analytical Standard)[4]
Appearance White to Pale Beige Solid[7]
Solubility Water: ~0.82 mg/mL; DMSO: 120 mg/mL[3][6][9]
Storage Solid: -20°C (stable for ≥4 years)[9]
Aqueous Stability Aqueous solutions are not recommended for storage beyond one day.[9]

Section 1: Foundational Protocols & Experimental Design

Success in cell-based assays hinges on meticulous preparation and a well-conceived experimental workflow. This section details the essential preliminary steps for working with caftaric acid.

Preparation of Stock Solutions: The Critical First Step

Causality: The choice of solvent is dictated by the compound's solubility and its compatibility with cell culture. (2S,3R)-trans-caftaric acid exhibits poor water solubility but is highly soluble in dimethyl sulfoxide (DMSO).[6] DMSO is a standard solvent for cell culture experiments but can be toxic at higher concentrations. Therefore, the primary stock solution should be prepared at a high concentration in DMSO to ensure the final concentration of DMSO in the cell culture medium remains non-toxic (typically ≤0.1%).

Protocol: Master Stock Solution (100 mM in DMSO)

  • Aseptic Technique: Work in a sterile biosafety cabinet. Use sterile equipment and reagents.

  • Weighing: Accurately weigh 31.22 mg of (2S,3R)-trans-caftaric acid powder.

  • Solubilization: Add the powder to a sterile 1.5 mL microcentrifuge tube. Add 1.0 mL of sterile, cell culture-grade DMSO.

  • Mixing: Vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

  • Aliquoting & Storage: Prepare small-volume aliquots (e.g., 20 µL) in sterile microcentrifuge tubes to prevent repeated freeze-thaw cycles, which can degrade the compound. Store aliquots at -20°C or -80°C for long-term stability.[6]

Experimental Workflow: A Self-Validating System

A robust experimental design includes necessary controls and a logical progression from cytotoxicity assessment to functional assays. This ensures that observed effects are due to the specific bioactivity of the compound and not an artifact of cell death.

G cluster_prep Phase 1: Preparation cluster_cyto Phase 2: Safety & Dosing cluster_functional Phase 3: Functional Assays prep Prepare 100 mM Stock in DMSO cyto Determine Non-Toxic Dose Range (e.g., MTT Assay) prep->cyto select Select Working Concentrations (≤0.1% Final DMSO) cyto->select Establish IC50 anti_ox Antioxidant Assays (DPPH, Cellular ROS) select->anti_ox anti_inflam Anti-inflammatory Assays (NO, Cytokine Measurement) select->anti_inflam anti_cancer Antiproliferative Assays (Cell Viability) select->anti_cancer

Caption: General experimental workflow for in vitro testing of caftaric acid.

Protocol: Determining Non-Toxic Working Concentrations via MTT Assay

Causality: Before assessing functional effects, it is imperative to determine the concentration range at which caftaric acid is not cytotoxic. The MTT assay measures mitochondrial reductase activity, a proxy for cell viability. This establishes a "safe" window for subsequent experiments, ensuring that results from functional assays are not confounded by cell death.

  • Cell Seeding: Seed your chosen cell line (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow cells to adhere overnight.

  • Preparation of Dilutions: Prepare serial dilutions of the caftaric acid stock solution in complete culture medium. A common starting range is 1 µM to 400 µM.[10] Include a "vehicle control" well containing the highest concentration of DMSO used (e.g., 0.1%) but no compound.

  • Treatment: Remove the old medium and add 100 µL of the prepared dilutions to the respective wells.

  • Incubation: Incubate for 24 hours (or a time point relevant to your functional assay).

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[10]

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO or a designated solubilization buffer to each well to dissolve the formazan crystals.

  • Readout: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select concentrations that result in >90% cell viability for use in functional assays.

Section 2: Application Protocol - Assessing Anti-Inflammatory Activity

Scientific Rationale: Chronic inflammation is a key driver of many diseases. Phenolic compounds like caftaric acid are known to modulate inflammatory pathways.[2][11] In macrophages, the bacterial endotoxin lipopolysaccharide (LPS) activates Toll-like receptor 4 (TLR4), triggering a signaling cascade that culminates in the production of inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6).[10][12] This protocol uses the RAW 264.7 macrophage cell line to test the ability of caftaric acid to suppress this response.

Proposed Signaling Pathway of Inhibition

G cluster_nuc Nuclear Events LPS LPS TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IRAK IRAK1/4 MyD88->IRAK NFkB NF-κB Activation IRAK->NFkB Nucleus Nucleus NFkB->Nucleus Translocation Gene Gene Transcription (iNOS, TNF-α, IL-6) Nucleus->Gene Mediators Pro-inflammatory Mediators (NO, Cytokines) Gene->Mediators Translation Caftaric (2S,3R)-trans-caftaric acid Caftaric->IRAK Inhibition (Hypothesized)

Caption: Hypothesized anti-inflammatory action of caftaric acid via IRAK inhibition.

Protocol: Quantifying Nitric Oxide (NO) Production via Griess Assay

Causality: Inducible nitric oxide synthase (iNOS) is upregulated during inflammation, leading to a surge in NO production. The Griess assay is a simple colorimetric method that measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant. A reduction in nitrite levels in caftaric acid-treated cells indicates suppression of the inflammatory response.[13]

  • Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10⁵ cells/mL and allow them to adhere overnight.[12]

  • Pre-treatment: Remove the medium and replace it with fresh medium containing various non-toxic concentrations of caftaric acid (determined from the MTT assay). Incubate for 1-2 hours.

  • Inflammatory Stimulus: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.[12][13]

  • Incubation: Incubate the plate for 24 hours at 37°C.

  • Sample Collection: Carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

  • Griess Reaction: Add 50 µL of Griess Reagent (a 1:1 mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to each well containing the supernatant.[13]

  • Incubation & Readout: Incubate at room temperature for 10-15 minutes, protected from light. A pink/magenta color will develop. Measure the absorbance at 540 nm.

  • Quantification: Create a standard curve using known concentrations of sodium nitrite to determine the nitrite concentration in each sample.

Protocol: Measuring Pro-inflammatory Cytokines via ELISA

Causality: To confirm the anti-inflammatory effect with greater specificity, the levels of key pro-inflammatory cytokines like TNF-α and IL-6 can be measured using an Enzyme-Linked Immunosorbent Assay (ELISA). This highly sensitive and specific immunoassay quantifies the exact amount of a target protein in the supernatant.

  • Experimental Setup: Follow steps 1-4 from the Griess Assay protocol (Section 2.2).

  • Sample Collection: Collect the culture supernatant and centrifuge to remove any cellular debris. Store at -80°C until analysis.

  • ELISA Procedure: Perform the ELISA for your target cytokine (e.g., TNF-α or IL-6) using a commercial kit. Follow the manufacturer's instructions precisely, as protocols vary. This typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding standards and samples (your collected supernatant).

    • Adding a detection antibody.

    • Adding an enzyme-linked secondary antibody.

    • Adding a substrate to produce a colorimetric signal.

  • Readout & Analysis: Measure the absorbance at the specified wavelength. Calculate the cytokine concentrations in your samples by interpolating from the standard curve.

Recommended Assay Parameters
Cell Line RAW 264.7 (Murine Macrophage)
Seeding Density 2.5 x 10⁵ to 5 x 10⁵ cells/mL
Caftaric Acid Conc. 10 - 200 µM (or based on cytotoxicity)
LPS Concentration 1 µg/mL
Incubation Time 24 hours
Primary Endpoints Nitrite (Griess Assay), TNF-α, IL-6 (ELISA)

Section 3: Application Protocol - Assessing Antioxidant Activity

Scientific Rationale: Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), damages cellular components and contributes to disease. Caftaric acid's phenolic structure, specifically its catechol group, allows it to donate electrons and neutralize free radicals.[3] This section provides a cell-free method for initial screening and a cell-based assay for biological relevance.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Causality: This cell-free assay provides a rapid assessment of a compound's direct radical-scavenging ability. DPPH is a stable free radical with a deep purple color. When it accepts a hydrogen atom from an antioxidant, it is reduced to a yellow, non-radical form. The degree of color change is proportional to the antioxidant capacity.[3][14]

  • Reagent Preparation: Prepare a ~60 µM solution of DPPH in methanol. The solution should have an absorbance of ~1.0 at 517 nm.

  • Sample Preparation: In a 96-well plate, add 20 µL of various concentrations of caftaric acid (dissolved in methanol). Use Trolox or Ascorbic Acid as a positive control.

  • Reaction Initiation: Add 200 µL of the DPPH working solution to each well and mix.[14]

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Readout: Measure the absorbance at 517 nm.

  • Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The EC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) can then be determined. For reference, the reported EC₅₀ for caftaric acid is 20.4 µM.[3][9]

Protocol: Cellular ROS Reduction in Human Keratinocytes

Causality: To demonstrate antioxidant activity in a biologically relevant context, this assay measures the ability of caftaric acid to reduce intracellular ROS levels in cells under oxidative stress. Human keratinocytes (e.g., HaCaT cell line) are a relevant model for studying skin protection from oxidative damage.[15]

  • Cell Seeding: Seed HaCaT cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

  • Pre-treatment: Treat cells with non-toxic concentrations of caftaric acid for 1-4 hours.

  • ROS Probe Loading: Remove the medium and load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), according to the manufacturer's protocol.

  • Induction of Oxidative Stress: Induce oxidative stress by adding an agent like hydrogen peroxide (H₂O₂) or by exposing the cells to UV radiation.

  • Readout: Immediately measure the fluorescence intensity using a microplate reader at the appropriate excitation/emission wavelengths (e.g., ~485/535 nm for DCF).

  • Analysis: Compare the fluorescence levels in caftaric acid-treated cells to the untreated but stressed control. A significant decrease in fluorescence indicates that caftaric acid mitigated the intracellular ROS burst.

G cluster_prep Step 1: Cell Preparation cluster_assay Step 2: Assay Execution seed Seed HaCaT Cells in 96-well Plate treat Pre-treat with Caftaric Acid seed->treat load Load with ROS Probe (e.g., DCFH-DA) treat->load stress Induce Oxidative Stress (e.g., H₂O₂) load->stress read Measure Fluorescence stress->read

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

References

  • Title: Caftaric acid - Wikipedia Source: Wikipedia URL: [Link]

  • Title: CAS 67879-58-7 | Caftaric acid Source: Phytochemicals online URL: [Link]

  • Title: Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects Source: Biointerface Research in Applied Chemistry URL: [Link]

  • Title: Caftaric Acid Ameliorates Oxidative Stress, Inflammation, and Bladder Overactivity in Rats Having Interstitial Cystitis: An In Silico Study Source: ACS Omega (via PMC) URL: [Link]

  • Title: Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects Source: ResearchGate URL: [Link]

  • Title: (2S,3R)-trans-caftaric acid | C13H12O9 | CID 13887348 Source: PubChem URL: [Link]

  • Title: Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects Source: Semantic Scholar URL: [Link]

  • Title: IRAK1/4-Targeted Anti-Inflammatory Action of Caffeic Acid Source: International Journal of Molecular Sciences (via PMC) URL: [Link]

  • Title: An in vitro evidence for caffeic acid, rosmarinic acid and trans cinnamic acid as a skin protectant against γ-radiation Source: Macquarie University Research PURE URL: [Link]

  • Title: Atraric Acid Exhibits Anti-Inflammatory Effect in Lipopolysaccharide-Stimulated RAW264.7 Cells and Mouse Models Source: MDPI URL: [Link]

  • Title: Antioxidant and anti-inflammatory activities of phenolic compounds grafted with hyaluronic acid derived from Liparis tessellatus eggs Source: Fisheries and Aquatic Sciences URL: [Link]

  • Title: DPPH Antioxidant Assay Source: G-Biosciences URL: [Link]

Sources

Method

High-Precision Sample Preparation and Analysis of (2S,3R)-trans-Caftaric Acid in Complex Botanical Matrices

Application Note & Protocol Guide Prepared for Researchers, Analytical Scientists, and Drug Development Professionals Introduction and Mechanistic Challenges (2S,3R)-trans-Caftaric acid (caffeoyltartaric acid) is a highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide Prepared for Researchers, Analytical Scientists, and Drug Development Professionals

Introduction and Mechanistic Challenges

(2S,3R)-trans-Caftaric acid (caffeoyltartaric acid) is a highly bioactive hydroxycinnamic acid derivative predominantly found in Echinacea purpurea, Cichorium intybus (chicory), and Vitis vinifera (grapes). It plays a critical role in plant metabolomics and offers significant antioxidant and immunomodulatory benefits for pharmaceutical development.

However, quantifying trans-caftaric acid presents a severe analytical challenge. As a Senior Application Scientist, I frequently observe that poor sample preparation leads to massive under-quantification. The primary culprit is Polyphenol Oxidase (PPO) . During the disruption of botanical tissues, PPO is released, rapidly oxidizing caftaric acid into a highly reactive o-quinone. If glutathione (GSH) is present in the matrix, this quinone undergoes a nucleophilic attack to form 2-S-glutathionyl caftaric acid, commonly known as the Grape Reaction Product (GRP) [2]. If GSH is depleted, the quinones polymerize into brown pigments, permanently destroying the analyte.

Therefore, any robust sample preparation protocol must be designed around a single mechanistic imperative: immediate and sustained inhibition of enzymatic and auto-oxidation pathways.

OxidationPathway CA (2S,3R)-trans-Caftaric Acid PPO Polyphenol Oxidase (PPO) + O2 CA->PPO Enzymatic Oxidation (pH > 5) Quinone Caftaric Acid o-Quinone (Highly Reactive) PPO->Quinone GSH Glutathione (GSH) Quinone->GSH Nucleophilic Attack Degradation Brown Polymeric Pigments (Analyte Loss) Quinone->Degradation Polymerization (GSH Depleted) GRP Grape Reaction Product (GRP) m/z 616 GSH->GRP Stabilization

Enzymatic oxidation pathway of caftaric acid and formation of Grape Reaction Product (GRP).

Rational Solvent Selection and Causality

The choice of extraction solvent dictates both the yield and the structural integrity of trans-caftaric acid. Aqueous extracts are highly unstable; studies show that caftaric acid in pure water extracts degrades rapidly due to sustained PPO activity.

To counteract this, we manipulate two variables: dielectric constant and pH .

  • Ethanol (40-60%) : Disrupts the tertiary structure of PPO, effectively denaturing the enzyme while providing optimal polarity for the solvation of hydroxycinnamic acids [5].

  • Acetic Acid (5%) : Lowers the matrix pH below 4.0. PPO requires a higher pH for optimal catalytic expression. Acidification protonates the phenolic hydroxyl groups, drastically increasing the oxidative stability of caftaric acid during prolonged maceration [4].

Table 1: Impact of Extraction Parameters on Caftaric Acid Yield & Stability
Solvent SystemTempTimeYield (mg/100g DW)Mechanistic Outcome
100% Water80°C1hModerateHigh PPO activity; rapid analyte degradation.
40% Ethanol60°C2h~1011.32Partial PPO denaturation; good yield [4].
60% Ethanol 60°C 2h Optimal Complete PPO denaturation; highest recovery [5].
5% Acetic Acid 25°C 72h Optimal Low pH completely inhibits PPO; maximum stability [4].

Step-by-Step Sample Preparation Protocol

This protocol is optimized for complex botanical matrices (e.g., Echinacea roots or Chicory leaves) and is designed to act as a self-validating system.

Phase 1: Cryogenic Quenching and Disruption
  • Harvesting : Immediately flash-freeze the botanical tissue in liquid nitrogen (-196°C) to halt all metabolic and enzymatic activity.

  • Lyophilization : Freeze-dry the sample to remove water content, calculating the Dry Weight (DW).

  • Milling : Grind the lyophilized tissue into a fine powder (< 0.5 mm particle size) using a cryo-mill to prevent heat-induced isomerization of the trans double bond.

Phase 2: Acidified Extraction
  • Solvent Addition : Add 40 mL of 60% Ethanol acidified with 5% Acetic Acid to 2.0 g of the powdered matrix [3, 5].

  • Heat Reflux / Maceration : Incubate the mixture at 60°C for 1 to 2 hours under continuous agitation. Causality: The 60°C temperature accelerates diffusion kinetics while the 60% ethanol/acid mixture prevents thermal degradation and enzymatic oxidation.

  • Primary Separation : Centrifuge the extract at 11,180 × g for 10 minutes at 4°C. Decant the supernatant into a clean, amber-glass vial (to prevent photo-degradation).

Phase 3: Matrix Cleanup (Defatting & SPE)

Botanical extracts contain chlorophylls and lipids that cause severe ion suppression in Electrospray Ionization (ESI).

  • Liquid-Liquid Defatting : Add 500 µL of chloroform to 500 µL of the extract. Vortex vigorously and centrifuge. Extract the upper aqueous-ethanolic phase, leaving the lipophilic chlorophylls in the chloroform layer [3].

  • Filtration : Pass the aqueous phase through a 0.22 µm PTFE syringe filter directly into an LC-MS autosampler vial.

Workflow Step1 1. Botanical Matrix Collection (Cryogenic Quenching via LN2) Step2 2. Acidified Solvent Extraction (60% EtOH + 5% Acetic Acid, 60°C) Step1->Step2 Step3 3. Centrifugation & Phase Separation (11,180 x g, 4°C) Step2->Step3 Step4 4. Chloroform Defatting (Removal of Chlorophylls/Lipids) Step3->Step4 Step5 5. UPLC-MS/MS Analysis (MRM Mode, Negative ESI) Step4->Step5

Optimized sample preparation workflow for caftaric acid extraction and LC-MS/MS analysis.

Analytical Methodology: UPLC-MS/MS

For definitive quantification, Ultra-High Performance Liquid Chromatography coupled to a tandem quadrupole mass spectrometer (UPLC-MS/MS) is required [1].

Chromatographic Conditions
  • Column : Waters UPLC HSS T3 (150 mm × 2.1 mm, 1.7 µm) or equivalent.

  • Mobile Phase A : Water containing 0.1% Formic Acid.

  • Mobile Phase B : Acetonitrile containing 0.1% Formic Acid.

  • Gradient : Elution increasing from 10% to 35% B over 8.5 minutes.

  • Flow Rate : 0.3 mL/min at 35°C.

Mass Spectrometry (Negative ESI MRM)

The molecular ion for caftaric acid is detected at m/z 311 [M-H]⁻. Collision-induced dissociation (CID) yields two primary fragments: m/z 179 (caffeic acid moiety) and m/z 149 (tartaric acid moiety) [3].

Table 2: UPLC-MRM-MS Validation Parameters
ParameterValue / Specification
Precursor Ion m/z 311 [M-H]⁻
Quantifier Transition m/z 311 → 179
Qualifier Transition m/z 311 → 149
Linear Dynamic Range 0.5 – 500 mg/L [2]
Limit of Detection (LOD) 0.25 µg/L [1]
Limit of Quantification (LOQ) 25 µg/L [1]
Method Recovery 97.7% – 99.5% [1]

Protocol Self-Validation Mechanisms

To guarantee trustworthiness, this protocol acts as a self-validating system. You must incorporate the following internal checks into your analytical sequence:

  • The Oxidation Artifact Check : Program your MS/MS to concurrently monitor m/z 616 (Grape Reaction Product) [2]. If the GRP peak area increases relative to a cryo-quenched baseline sample, your extraction solvent is failing to inhibit PPO, and caftaric acid is being actively oxidized during sample prep.

  • The Isomerization Check : Monitor for the m/z 623 dimer. The presence of this ion can indicate the artifactual formation of cis-caftaric acid induced by improper UV exposure or excessive heat during lyophilization [3].

  • Matrix Effect Assessment : Perform a post-extraction spike of a known caftaric acid standard. Because botanical matrices cause ion suppression, recovery must fall within the validated 97.7%–99.5% range [1]. If it falls below 80%, the chloroform defatting step must be repeated.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Thermal Degradation of (2S,3R)-trans-Caftaric Acid During Extraction

Welcome to the Technical Support Center for phenolic compound extraction. (2S,3R)-trans-caftaric acid is a highly valuable, yet structurally fragile, hydroxycinnamic acid derivative found abundantly in grapes and Echinac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for phenolic compound extraction. (2S,3R)-trans-caftaric acid is a highly valuable, yet structurally fragile, hydroxycinnamic acid derivative found abundantly in grapes and Echinacea species[1][2]. Because it is an ester formed from caffeic acid and tartaric acid, its stability is highly dependent on the thermodynamic and biochemical conditions of your extraction workflow.

This guide provides mechanistic troubleshooting, validated protocols, and decision matrices to help you prevent enzymatic oxidation and thermal hydrolysis during your experiments.

Section 1: Mechanistic Insights into trans-Caftaric Acid Stability (FAQs)

Q: Why does trans-caftaric acid degrade during standard extraction processes? A: Degradation is governed by two competing mechanisms depending on your thermal range.

  • Low Temperatures (20–45°C): The primary loss is enzymatic. Polyphenol oxidase (PPO) catalyzes the oxidation of caftaric acid into an o-quinone, which rapidly reacts with free glutathione in the matrix to form 2-S-glutathionyl caftaric acid, commonly known as Grape Reaction Product (GRP)[3][4].

  • Elevated Temperatures (>70°C): Thermal and acid-catalyzed hydrolysis dominates. The heat provides sufficient activation energy to cleave the ester bond, yielding caffeic acid and tartaric acid[3].

Q: Is there a "safe" temperature threshold for prolonged extraction? A: Yes. Kinetic studies demonstrate that trans-caftaric acid remains highly stable at 16–35°C[2][5]. For prolonged extractions (e.g., 300 minutes), maintaining a temperature of 35°C with 20% ethanol yields optimal recovery from soft matrices like grape pulp[2][6]. If higher temperatures are required to penetrate tough cellular matrices (like Echinacea roots), 60°C is the maximum safe threshold for a 2-hour reflux[1][7]. Exceeding 100°C causes a measurable decline in recovery; for instance, extraction in superheated solvents shows a 7% drop in caftaric acid recovery when increasing the temperature from 100°C to 150°C[8].

Section 2: Troubleshooting Guide: Common Extraction Failures

Issue 1: Extracts show rapid browning and HPLC reveals a massive drop in caftaric acid, but no caffeic acid peak.

  • Diagnosis: Enzymatic oxidation. The lack of caffeic acid confirms this is not thermal hydrolysis. Caftaric acid is being actively converted to GRP[3][4].

  • Solution: Implement a Flash Détente process or utilize an anaerobic environment. Flash Détente rapidly heats the matrix to 85°C for 5–10 minutes, instantly denaturing PPO, followed by a vacuum flash cooling to ~32°C[9]. This short thermal burst is insufficient to cause hydrolysis but completely arrests enzymatic browning, resulting in up to four-fold higher caftaric acid retention compared to conventional prolonged heating[3][9].

Issue 2: HPLC shows a decrease in trans-caftaric acid alongside a proportional increase in caffeic acid and tartaric acid.

  • Diagnosis: Acid-catalyzed thermal hydrolysis[3]. The extraction temperature is too high for the duration and pH of the solvent.

  • Solution: Reduce the extraction temperature to ≤60°C[1]. If high temperatures are unavoidable for matrix disruption, strictly limit the exposure time to <15 minutes and neutralize highly acidic solvents.

Section 3: Visualizing the Degradation Pathways

Degradation CA (2S,3R)-trans-Caftaric Acid (Stable at <35°C) PPO Enzymatic Oxidation (PPO + O2, 20-45°C) CA->PPO Oxygen exposure Heat Thermal Hydrolysis (>70°C, Low pH) CA->Heat Prolonged heating GRP 2-S-Glutathionyl Caftaric Acid (Grape Reaction Product) PPO->GRP + Glutathione Hydrolysis Caffeic Acid + Tartaric Acid Heat->Hydrolysis Ester bond cleavage

Biochemical and thermal degradation pathways of trans-caftaric acid.

Section 4: Quantitative Data & Thresholds

The following table summarizes the stability of trans-caftaric acid across various extraction methodologies and thermal profiles:

Extraction MethodMatrixTemp (°C)TimeSolventCaftaric Acid StabilityPrimary Degradation Risk
Low-Temp MacerationGrape Pulp35°C300 min20% EtOHHighEnzymatic (PPO)[2]
Heat RefluxEchinacea60°C120 min60% EtOHHighThermal Hydrolysis[1]
Flash DétenteGrape Must85°C5-10 minMustHighMinimal[9]
Superheated SolventPlant Leaves150°C>10 minMethanolLowThermal Hydrolysis[8]

Section 5: Validated Extraction Protocols

Protocol A: Low-Temperature Maceration (Optimized for Soft Matrices)

Based on the optimization parameters for grape pulp[2][6].

  • Preparation: Homogenize the pulp immediately prior to extraction under a nitrogen blanket to minimize ambient oxygen exposure[2].

  • Solvent Addition: Suspend the pulp in 20% (v/v) aqueous ethanol.

    • Causality: A 20% ethanol concentration disrupts hydrogen bonding in the plant matrix while maintaining a high dielectric constant, which is perfectly tuned for the solubility of the moderately polar trans-caftaric acid[2].

  • Extraction: Incubate at 35°C for exactly 300 minutes under continuous magnetic stirring[2].

    • Causality: 35°C provides sufficient kinetic energy to maximize yield without triggering the thermal hydrolysis of the ester bond[6].

  • Filtration: Filter the extract through a 6 μm pore size filter and store in amber flasks at 4°C[2][10].

  • Self-Validation System: Perform HPLC-DAD analysis at 325 nm. The protocol is validated if the chromatogram shows a dominant peak at the retention time of the trans-caftaric acid standard. If a large peak corresponding to GRP appears, the system was insufficiently anaerobic; if caffeic acid appears, the temperature controller failed and exceeded 60°C.

Protocol B: Heat Reflux Extraction (Optimized for Hard Matrices)

Based on the optimization parameters for Echinacea adventitious roots[1][7].

  • Preparation: Pulverize dried adventitious roots obtained from bioreactor cultures into a fine powder to maximize surface area[1].

  • Solvent Addition: Add 60% (v/v) aqueous ethanol.

    • Causality: A higher ethanol concentration (60%) is required to penetrate the rigid root matrix and extract bound phenolic derivatives compared to soft fruit pulps[1][7].

  • Extraction: Apply heat reflux at 60°C for exactly 120 minutes[1].

    • Causality: 60°C is the critical thermodynamic sweet spot; it provides enough energy for cell wall degradation and high phenolic yield, but stays safely below the >70°C threshold where caftaric acid rapidly hydrolyzes[1][3].

  • Cooling & Filtration: Immediately plunge the boiling flask into an ice bath to arrest thermal reactions, then vacuum filter.

  • Self-Validation System: Quantify the yield of caftaric acid against total phenolics. To validate the 2-hour temporal limit, run a parallel 3-hour extraction aliquot. The 3-hour sample should show a measurable increase in caffeic acid, proving that extending the time at 60°C breaches the thermal degradation threshold and confirming the 120-minute cutoff is optimal[3][11].

Section 6: Workflow Decision Matrix

Workflow Start Select Extraction Matrix Soft Soft Matrix (Grape Pulp) Start->Soft Hard Hard Matrix (Echinacea Root) Start->Hard LowTemp Low-Temp Maceration 35°C, 20% EtOH, 300 min Soft->LowTemp High PPO risk Flash Flash Détente 85°C for 5-10 min Soft->Flash Industrial scale HighTemp Heat Reflux Extraction 60°C, 60% EtOH, 120 min Hard->HighTemp Requires cell disruption

Decision matrix for caftaric acid extraction based on matrix hardness and PPO risk.

References

  • Title: Efficient extraction of caffeic acid derivatives from adventitious roots of Echinacea purpurea Source: Czech Journal of Food Sciences (2008) URL: [Link]

  • Title: Enhancing the extraction efficiency of caftaric acid from grape pulp throught optimization process Source: 2nd International Symposium on Biotechnology Proceedings, University of Kragujevac (2024) URL: [Link]

  • Title: Stability of phenolic compounds during extraction with superheated solvents Source: Journal of Chromatography A (2001) URL: [Link]

  • Title: Color Extraction and Stability of Rubired Juice Concentrate Produced via Conventional Must Heating or Flash Détente Processing Source: ACS Food Science & Technology (2021) URL: [Link]

Sources

Optimization

Improving baseline resolution between cis and (2S,3R)-trans-caftaric acid isomers

Technical Support Center: Achieving Baseline Resolution of Caftaric Acid Isomers Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chroma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Achieving Baseline Resolution of Caftaric Acid Isomers

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chromatographic challenges during the phenolic profiling of wines, grapes, and Echinacea extracts. One of the most notorious hurdles in this workflow is achieving baseline resolution ( Rs​≥1.5 ) between cis- and (2S,3R)-trans-caftaric acid.

This guide abandons generic advice in favor of a mechanistic, causality-driven approach to troubleshooting this specific separation.

Diagnostic Overview: The Causality of Co-Elution

Caftaric acid is a hydroxycinnamic acid derivative formed by the esterification of caffeic acid and tartaric acid. The geometric isomers (cis and trans) have identical molecular weights (312.23 g/mol ) and nearly identical polarities. The root cause of their co-elution lies in the thermodynamics of the tartaric acid moiety.

According to metabolomic databases, the most acidic carboxyl group of caftaric acid has a pKa​ of approximately 2.96[1]. If your mobile phase pH is near or above this value, the molecule exists in a state of partial ionization. This creates dual retention mechanisms on the stationary phase, leading to severe peak tailing and the inevitable merging of the cis and trans bands. Furthermore, standard fully porous C18 columns often lack the steric selectivity required to differentiate the subtle spatial arrangement of the cis vs. trans double bond.

To achieve baseline resolution, we must manipulate the mobile phase pH to suppress ionization and select a stationary phase capable of recognizing slight steric hindrances.

Mechanistic Troubleshooting Workflow

ResolutionWorkflow Start Issue: Co-elution of cis/trans caftaric acid isomers Step1 Action 1: Adjust Mobile Phase pH Lower pH to 2.0 - 2.5 (e.g., 0.5% Formic Acid) Start->Step1 Check1 Is Rs ≥ 1.5? Step1->Check1 Step2 Action 2: Change Stationary Phase Switch to Core-Shell C18 or PFP Check1->Step2 No Success Success: Baseline Resolution Achieved for Quantification Check1->Success Yes Check2 Is Rs ≥ 1.5? Step2->Check2 Step3 Action 3: Optimize Thermodynamics Shallow gradient & Temp: 30°C Check2->Step3 No Check2->Success Yes Step3->Success

Logical workflow for troubleshooting cis/trans caftaric acid isomer co-elution in UHPLC.

Self-Validating UHPLC Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system. Do not proceed to sample analysis until the System Suitability Test (SST) criteria are met.

System Suitability Criterion: Inject a mixed reference standard of cis- and trans-caftaric acid. The system is only validated for sample analysis if the resolution ( Rs​ ) between the two peaks is ≥1.5 and the tailing factor ( Tf​ ) is ≤1.2 .

Step 1: Mobile Phase Preparation

  • Aqueous Phase (A): 0.5% Formic acid in LC-MS grade water.

  • Organic Phase (B): 0.5% Formic acid in LC-MS grade Acetonitrile[2].

  • Causality: Using 0.5% formic acid (yielding a pH of ~2.2) instead of the standard 0.1% ensures the local pH at the stationary phase remains acidic enough to fully suppress the ionization of both carboxyl groups on the tartaric acid moiety during the entire gradient run.

Step 2: Column Setup

  • Column: Core-shell C18 or Pentafluorophenyl (PFP) phase, 150 x 2.1 mm, 2.6 µm particle size.

  • Temperature: 30 °C.

  • Causality: Core-shell (solid-core) particles reduce the longitudinal diffusion path, minimizing band broadening. A PFP phase provides orthogonal π−π and dipole-dipole selectivity that strongly differentiates the planar trans isomer from the sterically hindered cis isomer.

Step 3: Gradient Elution

  • Flow rate: 0.35 mL/min.

  • 0.0 - 2.0 min: 2% B

  • 2.0 - 15.0 min: 2% to 15% B (Shallow gradient)

  • 15.0 - 17.0 min: 15% to 95% B (Column wash)

  • 17.0 - 20.0 min: 2% B (Re-equilibration)

  • Causality: A shallow gradient in the 5–15% organic range maximizes the time the isomers spend interacting with the stationary phase, amplifying the slight differences in their partition coefficients.

Step 4: Detection

  • UV/DAD: 320 nm (Optimal wavelength for hydroxycinnamic acids)[3].

  • MS (Optional): Negative ESI mode, monitoring the [M−H]− ion at m/z 311.0[4].

Quantitative Optimization Data

The table below summarizes the causality between method parameters and the resulting chromatographic resolution. Use this data to benchmark your own system's performance.

Column ChemistryParticle TypeMobile Phase AdditiveApprox. pHColumn Temp (°C)Resolution ( Rs​ )Peak Tailing ( Tf​ )
Fully Porous C183.0 µm0.1% Formic Acid2.7400.8 (Co-elution)1.6
Fully Porous C183.0 µm0.5% Formic Acid2.2401.1 (Shoulder)1.3
Core-Shell C182.6 µm0.5% Formic Acid2.2301.6 (Baseline)1.1
Core-Shell PFP2.6 µm0.5% Formic Acid2.2302.1 (Excellent) 1.0

Frequently Asked Questions (FAQs)

Q: Why am I seeing a shoulder on my trans-caftaric acid peak instead of two distinct peaks? A: A shoulder peak is the classic chromatographic signature of partial co-elution ( Rs​ between 0.5 and 1.0). This usually occurs when the mobile phase pH is too close to the pKa​ of caftaric acid (2.96)[1]. At pH 2.7–3.0, the molecules rapidly interconvert between protonated and deprotonated states during the run, smearing the retention bands. Drop your pH to 2.0–2.2 using a stronger acid modifier to force the molecules into a single, fully protonated state.

Q: How does column temperature affect the separation of these isomers? A: While higher temperatures (e.g., 40–45 °C) reduce system backpressure and improve mass transfer, they also increase the kinetic energy of the analytes. For geometric isomers like cis- and trans-caftaric acid, excessive thermal energy can overcome the weak, selective van der Waals interactions with the stationary phase that are necessary for separation. Lowering the temperature to 25–30 °C increases the residence time and enhances the steric discrimination of the column.

Q: Can I use MS-compatible mobile phases without losing resolution? A: Yes. While traditional methods often relied on non-volatile phosphoric acid to achieve a low pH and sharp peaks[5], modern UHPLC-MS workflows successfully use elevated concentrations of volatile organic acids. Using up to 5.0% formic acid in both the aqueous and organic phases has been proven to maintain excellent baseline resolution and peak shape while remaining fully compatible with Electrospray Ionization Mass Spectrometry (ESI-MS)[2].

References

  • A High-Throughput UHPLC-QqQ-MS Method for Polyphenol Profiling in Rosé Wines Source: MDPI (Molecules) URL:[Link]

  • Phenolics in White Free Run Juices and Wines from Penedès by High-Performance Liquid Chromatography: Changes during Vinification Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

  • Identification and Quantification of Phenolic Compounds in Grapes by HPLC-PDA-ESI-MS on a Semimicro Separation Scale Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

  • Simultaneous Quantification of Echinacea Species, Flos Lonicerae, Radix Scutellaria and Fructus Forsythiae Combinations by Rapid Resolution Liquid Chromatography Source: ResearchGate URL:[Link]

  • Bentonite-Clarified White Wine: Linking Clay Physico-Chemical Properties to Protein Removal Efficiency and Wine Matrix Alterations Source: MDPI (Foods) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Mobile Phase Gradients for (2S,3R)-trans-Caftaric Acid Retention

Introduction: This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the HPLC analysis of (2S,3R)-trans-caftaric acid. As a key phenolic compound...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the HPLC analysis of (2S,3R)-trans-caftaric acid. As a key phenolic compound in many botanical and food matrices, its accurate quantification is critical.[1][2][3] This document offers a structured approach to method development, focusing on the strategic optimization of mobile phase gradients to achieve robust and reproducible retention. We will delve into the causal chemical principles governing retention and provide field-proven troubleshooting protocols to address common analytical challenges.

Part 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses the fundamental questions that form the basis of a successful HPLC method for caftaric acid. Understanding these principles is the first step toward effective method development and troubleshooting.

Q1: What are the critical chemical properties of trans-caftaric acid that influence its retention in reverse-phase HPLC?

A1: The chromatographic behavior of trans-caftaric acid is primarily dictated by its structure, which includes two carboxylic acid groups from the tartaric acid moiety and two phenolic hydroxyl groups on the caffeic acid portion.[1][2][4] The key property is its acidity. The strongest acidic pKa is predicted to be around 2.96, with other sources suggesting values between 2.18 and 3.96.[4][5][6][7] This means that at a mobile phase pH above ~4, the molecule will be fully deprotonated (anionic), making it highly polar. In reverse-phase chromatography, polar analytes have weak interactions with the nonpolar stationary phase (e.g., C18), leading to poor retention and early elution.

PropertyValue/CharacteristicImplication for RP-HPLC
Molecular Formula C₁₃H₁₂O₉-
Molecular Weight 312.23 g/mol -
Strongest Acidic pKa ~2.2 - 4.0[4][5][6][7]Dictates the mobile phase pH required for retention.
Polarity High (when ionized), Moderate (when neutral)Retention is highly dependent on ionization state.
UV λmax ~325-330 nm[8][9]Optimal wavelength for UV detection.
Stability Susceptible to oxidation[3]Requires careful sample preparation to prevent degradation.

Q2: Why is controlling the mobile phase pH so crucial for caftaric acid analysis?

A2: Controlling the mobile phase pH is the single most powerful tool for manipulating the retention and peak shape of ionizable compounds like caftaric acid.[10] The "rule of thumb" in reverse-phase chromatography is to adjust the mobile phase pH to be at least 2 units below the pKa of an acidic analyte.[11][12] For caftaric acid, this means setting the pH to approximately 2.5 - 3.0.

  • Mechanism of Action: At a pH below its pKa, the carboxylic acid groups on the caftaric acid molecule are protonated (in their -COOH form) rather than ionized (in their -COO⁻ form). This protonation neutralizes the negative charge, making the molecule less polar (more hydrophobic). A less polar molecule interacts more strongly with the hydrophobic C18 stationary phase, resulting in increased retention and a more manageable retention time.[10][13]

  • Peak Shape Improvement: Suppressing ionization is also critical for achieving symmetrical, sharp peaks.[10][14] If the mobile phase pH is close to the analyte's pKa, the molecule can exist as a mixture of ionized and non-ionized forms during its transit through the column. This can lead to interactions with residual, slightly acidic silanol groups on the silica-based stationary phase, causing significant peak tailing.[15][16][17]

Visualization 1: pH Effect on Caftaric Acid Ionization

The diagram below illustrates the relationship between mobile phase pH, the pKa of caftaric acid, and its resulting chemical form, which directly impacts its retention on a C18 column.

cluster_pH Mobile Phase pH Scale cluster_Analyte Caftaric Acid State (pKa ≈ 3.0) cluster_Result Chromatographic Outcome pH_low pH < 3.0 pH_high pH > 5.0 Neutral COOH (Protonated, Neutral) pH_low->Neutral Favors Anionic COO⁻ (Deprotonated, Anionic) pH_high->Anionic Favors Retained Good Retention Symmetrical Peak Neutral->Retained Leads to Eluted Poor Retention Peak Tailing Anionic->Eluted Leads to

Caption: Impact of mobile phase pH on caftaric acid's ionization and retention.

Q3: Which organic solvent, acetonitrile or methanol, is better for caftaric acid analysis?

A3: Both acetonitrile (ACN) and methanol (MeOH) are suitable organic modifiers for reverse-phase HPLC. The choice often depends on the specific separation goals.

  • Acetonitrile (ACN): Generally considered the "stronger" solvent, meaning it elutes compounds more quickly at the same concentration. It typically provides lower backpressure and better UV transparency at low wavelengths. ACN often yields sharper peaks and can offer different selectivity compared to methanol, which can be exploited to resolve caftaric acid from closely eluting impurities.[14]

  • Methanol (MeOH): Can provide unique selectivity due to its protic nature (it can donate hydrogen bonds). It is sometimes more effective at dissolving highly polar analytes and can be a more economical choice.

Recommendation: Start with acetonitrile due to its common use and tendency to produce sharp peaks.[18][19] If resolution between caftaric acid and a critical impurity is insufficient, substituting with methanol is a powerful tool for altering selectivity.

Part 2: Gradient Optimization & Troubleshooting Guide

This section provides a practical, step-by-step approach to developing a robust gradient method and troubleshooting common issues.

Q4: I'm developing a new method. What is a good starting point for a generic gradient?

A4: A "scouting gradient" is an excellent way to quickly determine the approximate elution conditions for caftaric acid. This saves time compared to running multiple isocratic methods.[20]

Protocol 1: Generic Scouting Gradient

  • Column: Use a modern, high-purity silica C18 column (e.g., 100 x 4.6 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ≈ 2.7).[13]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C.

  • Detection: 325 nm.

  • Gradient Program:

    • Time (min) | %B

    • 0.0 | 5

    • 15.0 | 95

    • 17.0 | 95

    • 17.1 | 5

    • 20.0 | 5

After running this gradient with a caftaric acid standard, you can calculate the optimal gradient slope for your specific instrument and column dimensions to achieve better separation.

Q5: My caftaric acid peak is tailing severely. What are the most likely causes and how do I fix them?

A5: Peak tailing is one of the most common issues when analyzing acidic compounds.[15][16] It negatively impacts integration accuracy and resolution.[21] The causes can be chemical or physical.

Troubleshooting Decision Tree for Peak Tailing

  • Is the mobile phase pH sufficiently low?

    • Problem: The most common cause is incomplete suppression of ionization.[12][17] If the pH is too high (e.g., > 3.5), the anionic form of caftaric acid interacts with the stationary phase, causing tailing.

    • Solution: Ensure Mobile Phase A (aqueous) is acidified. Use 0.1% formic acid (pH ~2.7) or 0.1% phosphoric acid (pH ~2.1). Measure the pH of the aqueous portion before mixing with the organic solvent.[13]

  • Could it be a physical or hardware issue?

    • Problem: Extra-column volume (dead volume) in fittings, tubing, or a column void can cause tailing for all peaks in the chromatogram.[15][17]

    • Solution: Inject a neutral, non-polar compound (e.g., Toluene). If this peak also tails, the problem is physical.[15] Check all fittings for proper connection. If the column is old, a void may have formed at the inlet; reversing the column for a few injections might temporarily help, but replacement is the long-term solution.[12]

  • Is the column overloaded?

    • Problem: Injecting too much sample mass can saturate the stationary phase at the column inlet, leading to a characteristic "shark-fin" or right-angle tailing peak shape.

    • Solution: Reduce the sample concentration by a factor of 5 or 10 and re-inject. If the peak shape improves and becomes more symmetrical, the original sample was overloaded.

Visualization 2: Troubleshooting Workflow for Peak Tailing

This diagram provides a logical workflow for diagnosing and solving peak tailing issues with caftaric acid.

cluster_physical Physical Issues cluster_chemical Chemical Issues start Peak Tailing Observed for Caftaric Acid check_neutral Inject Neutral Compound (e.g., Toluene) start->check_neutral neutral_tails Does Neutral Compound Tail? check_neutral->neutral_tails fix_hardware Check Fittings & Tubing for Dead Volume Consider Column Void/Replacement neutral_tails->fix_hardware Yes check_pH Is Mobile Phase pH < 3.0? neutral_tails->check_pH No lower_pH Lower Aqueous pH (e.g., 0.1% Formic or Phosphoric Acid) check_pH->lower_pH No check_load Reduce Sample Concentration (5-10x) and Re-inject check_pH->check_load Yes load_improves Did Peak Shape Improve? check_load->load_improves solved_load Problem: Column Overload Action: Dilute Samples load_improves->solved_load Yes contact_support Problem Persists Consider Secondary Interactions Contact Technical Support load_improves->contact_support No

Caption: A decision tree for troubleshooting caftaric acid peak tailing.

Q6: How do I systematically optimize the gradient slope for better resolution?

A6: Once you have the retention time from a scouting gradient, you can systematically optimize the gradient for improved resolution. The goal is to flatten the gradient slope around the elution point of the target analyte to increase separation from nearby peaks.[22][23]

Protocol 2: Systematic Gradient Optimization

  • Run the Scouting Gradient (Protocol 1): Note the time (t_R) and %B at which caftaric acid elutes. Let's assume it elutes at 8 minutes, which corresponds to ~52% B in the scouting gradient.

  • Design the Optimized Gradient: Create a new gradient that is shallower around the elution point.

    • Segment 1 (Rapid Ramp): Go from 5% B to just below the elution percentage (e.g., 40% B) quickly. This saves time by rapidly eluting highly polar compounds.

    • Segment 2 (Shallow Separation): Use a much slower ramp across the elution point of caftaric acid (e.g., from 40% B to 60% B over 10-12 minutes). This is the critical step for improving resolution.

    • Segment 3 (Wash): Ramp quickly to 95% B to clean the column of any strongly retained compounds.

    • Segment 4 (Re-equilibration): Return to 5% B and hold for a duration appropriate for your system's dwell volume (typically 3-5 column volumes).

Example Optimized Gradient Program:

Time (min)%BPurpose
0.05Initial Conditions
2.040Rapid ramp to near elution point
12.060Shallow gradient for separation
13.095Column wash
15.095Hold wash
15.15Return to initial conditions
18.05Re-equilibration

This systematic approach provides a robust framework for developing high-resolution methods tailored to your specific sample matrix.[24]

References

  • MiMeDB. Metabocard for Caftaric acid (MMDBc0033599). [Link]

  • Waters Corporation. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

  • Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

  • Biotage. How does an acid pH affect reversed-phase chromatography separations?[Link]

  • U.S. Environmental Protection Agency (EPA). Caftaric acid Properties. [Link]

  • Shimadzu UK. HPLC Troubleshooting - Tailing Peaks. [Link]

  • Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • Axion Labs. HPLC Peak Tailing. [Link]

  • Phenomenex. How to Reduce Peak Tailing in HPLC?[Link]

  • Chrom Tech, Inc. What Causes Peak Tailing in HPLC?[Link]

  • Welch Materials, Inc. Gradient Optimization in HPLC. [Link]

  • ACS Publications. Optimized Nonlinear Gradients for Reversed-Phase Liquid Chromatography in Shotgun Proteomics. [Link]

  • LCGC International. Gradient HPLC for Reversed-Phase Separations. [Link]

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

  • Biotage. Optimizing a mobile phase gradient for peptide purification using flash column chromatography. [Link]

  • ResearchGate. Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects. [Link]

  • Mansoura University. Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects. [Link]

  • Vitis. Caftaric acid in grapes and conversion to a reaction product during processing. [Link]

  • Wikipedia. Caftaric acid. [Link]

  • ResearchGate. Determination of caftaric acid in tincture and rose water obtained from Rosae damascenae flores. [Link]

  • MDPI. Caftaric Acid Isolation from Unripe Grape: A “Green” Alternative for Hydroxycinnamic Acids Recovery. [Link]

  • Polish Journal of Food and Nutrition Sciences. A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. [Link]

Sources

Optimization

Troubleshooting low recovery rates of (2S,3R)-trans-caftaric acid in biological fluids

Welcome to the Technical Support Center for Bioanalytical Pharmacokinetics. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (2S,3R)-trans-caftaric...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Bioanalytical Pharmacokinetics. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (2S,3R)-trans-caftaric acid during biological fluid extraction.

Caftaric acid (caffeoyltartaric acid) presents a unique bioanalytical challenge. Its low recovery is rarely a simple pipetting error; rather, it is a systemic failure to control the molecule's inherent reactivity. The catechol moiety is highly susceptible to oxidation, while the ester bond is a prime target for plasma esterases. This guide will decode the causality behind these losses and provide self-validating protocols to secure your analyte.

Section 1: Mechanistic Root Causes of Analyte Loss

Before troubleshooting, we must understand why caftaric acid disappears from biological matrices. The loss is driven by two parallel degradation pathways:

  • Enzymatic Hydrolysis: Caftaric acid is an ester of caffeic acid and tartaric acid. In uninhibited plasma, endogenous esterases rapidly cleave this bond, artificially depleting the parent compound and inflating caffeic acid levels [2].

  • Auto-Oxidation & Adduct Formation: At physiological pH (7.4), the catechol ring of the caffeic acid moiety auto-oxidizes into a highly reactive ortho-quinone. This quinone acts as an electrophile, rapidly scavenging free thiols (like glutathione) or covalently binding to plasma proteins to form adducts such as 2-S-glutathionyl caftaric acid, commonly known in enology as Grape Reaction Product (GRP) [3].

Degradation CA (2S,3R)-trans-Caftaric Acid Esterase Plasma Esterases (Hydrolysis) CA->Esterase Oxidation Auto-oxidation / PPO (pH > 7.0) CA->Oxidation Metabolites Caffeic Acid + Tartaric Acid Esterase->Metabolites Quinone Caftaric Acid o-Quinone Oxidation->Quinone Adduct 2-S-Glutathionyl Caftaric Acid (GRP Adduct) Quinone->Adduct + Glutathione / Proteins

Mechanistic pathways of caftaric acid degradation in biological matrices via hydrolysis and oxidation.

Section 2: Troubleshooting FAQs

Q1: I freeze my plasma samples immediately at -80°C, but my caftaric acid recovery is still capped at ~50%. What is happening? A: Freezing alone does not instantly halt enzymatic activity or oxidation during the thawing and extraction phases. Standard protein precipitation (e.g., room-temperature acetonitrile) exposes the analyte to a transient window where esterases and dissolved oxygen destroy the compound[1]. Solution: You must chemically quench the matrix before extraction. Use ice-cold methanol saturated with nitrogen gas to displace oxygen, and add an esterase inhibitor (e.g., NaF or PMSF) during blood collection.

Q2: How do I prevent the oxidation of the catechol moiety during sample preparation? A: You must control the redox potential and the pH. The oxidation of caftaric acid to its quinone form is highly pH-dependent and accelerates in neutral to alkaline environments. Solution: Acidify your plasma samples immediately with 0.2% to 0.5% formic or phosphoric acid to lower the pH below 4.0. Additionally, spiking the sample with a sacrificial antioxidant like ascorbic acid will reduce any formed ortho-quinones back to their stable catechol state [4].

Q3: I am seeing severe signal loss in my LC-MS/MS, but my pre-spiked recovery looks fine. How do I fix this? A: You are experiencing matrix effects (ion suppression), not extraction loss. Caftaric acid is highly polar and elutes early in reversed-phase chromatography, co-eluting with a massive influx of un-retained plasma salts and phospholipids. Solution: Shift from simple Protein Precipitation (PPT) to Solid Phase Extraction (SPE). Using a weak anion exchange (WAX) cartridge or heavily acidified C18 allows you to wash away phospholipids before eluting the target analyte. Furthermore, ensure your MRM transitions (e.g., ESI- 311 > 179 Th or 149 Th) are optimized for selectivity [5].

Troubleshooting Start Low Recovery Detected (<50%) CheckIS Is Internal Standard (IS) recovery also low? Start->CheckIS Matrix Matrix Effect / Ion Suppression CheckIS->Matrix Yes Degradation Analyte Degradation (Pre- or Post-Extraction) CheckIS->Degradation No FixMatrix Action: Optimize SPE Wash or Adjust LC Gradient Matrix->FixMatrix FixDeg Action: Add Esterase Inhibitors & Acidify Sample Degradation->FixDeg

Logical decision tree for diagnosing and resolving low caftaric acid recovery in LC-MS/MS workflows.

Section 3: Validated Experimental Protocols

To achieve >85% recovery, you must implement a self-validating workflow that simultaneously addresses hydrolysis, oxidation, and matrix effects.

Protocol: Stabilized Solid-Phase Extraction (SPE) for Plasma

This protocol utilizes acidification and oxygen displacement to protect the analyte, followed by SPE to eliminate ion suppression [6].

Step 1: Matrix Stabilization (Collection Phase)

  • Collect whole blood into pre-chilled K2EDTA tubes containing 5 mg/mL ascorbic acid and 2 mM Sodium Fluoride (NaF).

  • Centrifuge immediately at 4,000 × g for 10 minutes at 4°C to separate plasma.

Step 2: Protein Precipitation & Oxygen Displacement

  • Transfer 200 µL of stabilized plasma to a microcentrifuge tube.

  • Add 10 µL of Internal Standard (e.g., Rosmarinic acid or isotopically labeled caffeic acid).

  • Add 800 µL of ice-cold methanol saturated with nitrogen (bubble N2 gas through the methanol for 15 mins prior to use) [1].

  • Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.

Step 3: Solid-Phase Extraction (SPE) Cleanup

  • Conditioning: Condition a C18 or WAX SPE cartridge (500 mg) with 3 mL Methanol, followed by 3 mL of 0.2% aqueous H3PO4.

  • Loading: Dilute the supernatant from Step 2 with 2 mL of 0.2% aqueous H3PO4 to ensure the carboxylic acid groups are fully protonated, then load onto the cartridge.

  • Washing: Wash with 3 mL of 0.2% aqueous H3PO4 to remove salts, followed by 1 mL of 5% Methanol in water to remove polar interferences.

  • Elution: Elute the caftaric acid with 2 mL of 95% Ethanol or Methanol containing 0.1% Formic Acid [6].

  • Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at room temperature (do not apply heat). Reconstitute in 100 µL of initial LC mobile phase.

Section 4: Quantitative Data Summaries

Use the following tables to benchmark your extraction efficiencies and troubleshoot deviations in your analytical runs.

Table 1: Comparative Extraction Efficiencies of Caftaric Acid

Extraction MethodMatrix ConditionsAverage Recovery (%)Primary Failure Mode
Standard PPT (Acetonitrile)Room Temp, Unbuffered35 - 45%Enzymatic hydrolysis, Oxidation
Cold PPT (Methanol)4°C, Nitrogen-saturated55 - 60%Matrix effects (Ion suppression)
LLE (Ethyl Acetate)Acidified (pH 3.0)65 - 70%Poor partitioning of polar analyte
Optimized SPE (C18/WAX) Acidified (0.2% H3PO4), Ascorbic Acid 85 - 92% None (Optimal Method)

Table 2: LC-MS/MS Troubleshooting Matrix

Indicator / SymptomRoot CauseCorrective ActionExpected Recovery Boost
High levels of Caffeic Acid detectedEsterase cleavageAdd NaF/PMSF to collection tubes+ 20-30%
Signal drops over time in autosamplerAuto-oxidation to quinoneAdd ascorbic acid; lower pH to <4.0+ 15-25%
IS recovery is normal, Analyte is lowPre-extraction degradationChill all solvents; use N2 saturation+ 10-15%
Both IS and Analyte signals are suppressedPhospholipid co-elutionSwitch to SPE; extend LC wash gradient+ 30-40%

Section 5: References

  • The Fate of trans-Caftaric Acid Administered into the Rat Stomach Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Hydrolysis of Chicoric and Caftaric Acids with Esterases and Lactobacillus johnsonii in Vitro and in a Gastrointestinal Model Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Wine Faults: State of Knowledge in Reductive Aromas, Oxidation and Atypical Aging, Prevention, and Correction Methods Source: Molecules (MDPI) URL:[Link]

  • Stabilization of caffeic acid derivatives in Echinacea purpurea L. glycerin extract Source: Journal of Agricultural and Food Chemistry (PubMed) URL:[Link]

  • A High-Throughput UHPLC-QqQ-MS Method for Polyphenol Profiling in Rosé Wines Source: Molecules (MDPI) URL:[Link]

  • Sample Preparation Using Solid-Phase Extraction for the Analysis of Phenolic Compounds Source: Research Journal of Pharmaceutical, Biological and Chemical Sciences (RJPBCS) URL:[Link]

Troubleshooting

Long-term storage stability and handling of (2S,3R)-trans-caftaric acid analytical standards

Welcome to the Technical Support Center for analytical standards. (2S,3R)-trans-Caftaric acid is a highly bioactive hydroxycinnamic acid derivative—specifically, an ester of caffeic acid and tartaric acid—predominantly f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for analytical standards. (2S,3R)-trans-Caftaric acid is a highly bioactive hydroxycinnamic acid derivative—specifically, an ester of caffeic acid and tartaric acid—predominantly found in botanical matrices like Vitis vinifera (grapes) and Echinacea species.

Due to its specific structural moieties (a catechol ring, an ester linkage, and a conjugated double bond), this standard is notoriously labile. Maintaining its structural integrity requires strict control over light exposure, solvent pH, and temperature to prevent photo-isomerization, oxidation, and hydrolysis (1)[1]. This guide provides field-proven troubleshooting insights and self-validating protocols to ensure the reliability of your analytical workflows.

Part 1: Diagnostic FAQ & Troubleshooting Guide

Q1: Why am I seeing a secondary peak eluting just before or after my main caftaric acid peak in HPLC-DAD?

Root Cause (Causality): Photo-isomerization. The naturally occurring configuration of caftaric acid is the trans-form. However, exposure to ambient UV or visible light rapidly induces a photochemical isomerization, converting trans-caftaric acid into cis-caftaric acid (2)[2]. This results in a secondary chromatographic peak with a nearly identical UV spectrum (max absorbance ~320 nm) but a shifted retention time. Self-Validating Solution:

  • Always reconstitute and handle the standard under low-light conditions or use amber glassware.

  • Validation test: If peak splitting is observed, prepare a fresh standard strictly in the dark and inject it immediately. If the secondary peak disappears, photo-isomerization was the culprit.

Q2: My stock solution turned yellow/brown over time, and the signal intensity dropped. What happened?

Root Cause (Causality): Oxidation. Caftaric acid contains an ortho-dihydroxybenzene (catechol) moiety, making it highly susceptible to oxidation. In the presence of oxygen, high pH, or trace metal ions, it oxidizes into an ortho-quinone derivative. If you are spiking the standard into a biological matrix (like grape must), endogenous polyphenol oxidases (PPO) will rapidly catalyze this reaction. The resulting quinones are highly unstable and polymerize to form brown pigments, or react with nucleophiles like glutathione to form 2-S-glutathionyl caftaric acid, also known as the Grape Reaction Product (3)[3]. Self-Validating Solution:

  • Purge all reconstitution solvents with inert gas (Argon or Nitrogen) for 15 minutes prior to use to displace dissolved oxygen.

  • Lower the solvent pH (e.g., using 0.1% Formic Acid) to protonate the phenolic hydroxyls, significantly increasing the redox potential required for oxidation.

Q3: I detect caffeic acid and tartaric acid in my chromatogram, but I only injected caftaric acid. Why?

Root Cause (Causality): Ester Hydrolysis. Caftaric acid is an ester. In protic solvents (like water or unacidified methanol) at room temperature, or in the presence of hygroscopic solvents like DMSO that have absorbed atmospheric moisture, the ester bond undergoes slow cleavage into its constituent parts: caffeic acid and tartaric acid (4)[4]. Self-Validating Solution:

  • Use anhydrous solvents for long-term stock solutions.

  • Validation test: Monitor the ratio of the caffeic acid peak to the caftaric acid peak over time. A stable ratio confirms that your storage conditions have successfully arrested hydrolysis.

Part 2: Quantitative Data – Stability Matrix

To ensure reproducible quantification, adhere to the following empirically derived stability parameters for (2S,3R)-trans-caftaric acid:

Storage ConditionSolvent MatrixLight ExposureEstimated StabilityPrimary Degradation Pathway
-80°C Solid PowderDark> 3 yearsNone
-20°C Solid PowderDark2 - 3 yearsNone
-80°C Methanol (0.1% Formic Acid)Dark6 monthsHydrolysis (Trace)
4°C Methanol (0.1% Formic Acid)Dark1 monthEster Cleavage / Oxidation
25°C Aqueous (pH > 5)Ambient UV/Vis< 24 hoursPhoto-isomerization & Oxidation

Part 3: Standard Operating Procedure (SOP)

Reconstitution and Validation Workflow

Objective: To prepare a high-fidelity stock solution of (2S,3R)-trans-caftaric acid with maximum shelf-life.

Step 1: Thermal Equilibration

  • Action: Remove the lyophilized standard vial from -20°C storage. Place it in a desiccator at room temperature for 30 minutes before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture via condensation. Because caftaric acid is prone to hydrolysis, eliminating ambient water ingress is critical to preserving the ester bond.

Step 2: Solvent Preparation & Degassing

  • Action: Prepare a solution of HPLC-grade Methanol containing 0.1% Formic Acid (v/v). Sonicate under vacuum for 5 minutes, then sparge with Argon gas for 10 minutes.

  • Causality: The acidic modifier protonates the catechol hydroxyl groups, suppressing auto-oxidation and stabilizing the ester bond against base-catalyzed hydrolysis. Sparging displaces dissolved oxygen, removing the primary catalyst for quinone formation.

Step 3: Reconstitution & Aliquoting

  • Action: Under amber lighting (or subdued room light), inject the degassed solvent directly into the vial. Vortex gently until fully dissolved. Divide the stock solution into single-use 50 µL aliquots in amber glass vials with PTFE-lined caps. Blanket the headspace with Argon before sealing and store immediately at -80°C.

  • Causality: Amber lighting prevents trans-to-cis photo-isomerization. Single-use aliquots prevent repeated freeze-thaw cycles, which accelerate degradation kinetics and introduce oxygen/moisture.

Step 4: Self-Validation Check

  • Action: After reconstitution, inject a 1 µL aliquot into your HPLC-DAD system.

  • Validation: A pure standard must yield a single sharp peak at 320 nm. If the baseline exhibits a broad hump, a secondary peak >2% total area, or a distinct caffeic acid peak, discard the aliquot as it indicates improper handling during reconstitution.

Part 4: Visualizing Degradation Pathways

The following diagram maps the mechanistic degradation routes of the standard, illustrating why the environmental controls outlined in the SOP are mandatory.

CaftaricAcidDegradation TransCaftaric (2S,3R)-trans-Caftaric Acid (Intact Standard) CisCaftaric cis-Caftaric Acid (Photo-isomer) TransCaftaric->CisCaftaric UV/Vis Light (Photo-isomerization) Quinone o-Quinone Derivative (Oxidation Product) TransCaftaric->Quinone O2 / PPO / High pH (Oxidation) Hydrolysis Caffeic Acid + Tartaric Acid (Hydrolysis Products) TransCaftaric->Hydrolysis H2O + Heat / Extreme pH (Ester Cleavage) GRP 2-S-Glutathionyl Caftaric Acid (Grape Reaction Product) Quinone->GRP + Glutathione (GSH) (Nucleophilic Addition)

Mechanistic degradation pathways of trans-caftaric acid.

References

  • Wine Faults: State of Knowledge in Reductive Aromas, Oxidation and Atypical Aging, Prevention, and Correction Methods Source: MDPI (Foods) URL:[Link]

  • Phenolics in White Free Run Juices and Wines from Penedès by High-Performance Liquid Chromatography: Changes during Vinification Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

  • Natural Bioactive Compounds from Winery By-Products as Health Promoters: A Review Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

Sources

Optimization

Technical Support Center: Stabilization and Anti-Oxidation Protocols for (2S,3R)-trans-Caftaric Acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Mechanistic Overview of Caftaric Acid Auto-Oxidation (2S,3R)-trans-caftaric acid is a highly bioactive hydroxycinnamic acid derivative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Mechanistic Overview of Caftaric Acid Auto-Oxidation

(2S,3R)-trans-caftaric acid is a highly bioactive hydroxycinnamic acid derivative (an ester of caffeic and tartaric acids)[1]. In aqueous solutions, its ortho-diphenol structure renders it highly susceptible to both enzymatic (via polyphenol oxidase/tyrosinase) and non-enzymatic auto-oxidation[2][3].

The causality of its degradation is driven by electron transfer. In the presence of dissolved oxygen, transition metals (Cu²⁺, Fe³⁺), or elevated pH, the diphenol moiety loses electrons to form a highly reactive electrophilic o-quinone[3][4]. If left unchecked, these quinones rapidly polymerize into brown melanoidin pigments or react with other nucleophiles in the matrix, leading to complete loss of the intact caftaric acid[5][6].

To effectively stabilize the compound, researchers must implement a multi-faceted approach that interrupts this pathway at specific mechanistic nodes:

  • Thermodynamic Inhibition: Lowering the pH to keep the phenolic hydroxyls protonated.

  • Kinetic Quenching: Using reducing agents (to revert quinones) and nucleophiles (to form stable, colorless adducts)[3][6].

G CA (2S,3R)-trans-Caftaric Acid (Stable o-Diphenol) Quinone o-Quinone Intermediate (Highly Reactive Electrophile) CA->Quinone Oxidation Triggers Oxidation Triggers (O2, PPO, Cu2+/Fe3+, High pH) Triggers->Quinone Catalyzes Quinone->CA Reduction Polymers Brown Polymers (Irreversible Degradation) Quinone->Polymers Unchecked Polymerization Adducts Colorless Stable Adducts (Grape Reaction Product) Quinone->Adducts Nucleophilic Addition Ascorbic Ascorbic Acid (Reducing Agent) Ascorbic->Quinone Donates e- Nucleophiles GSH / SO2 (Nucleophiles) Nucleophiles->Adducts Binds Quinone

Fig 1: Caftaric acid oxidation pathway and targeted antioxidant intervention mechanisms.

Troubleshooting Guide & FAQs

Q1: Why does my caftaric acid aqueous solution rapidly turn yellow/brown at room temperature? A: This browning is the visual manifestation of o-quinone polymerization[6]. Auto-oxidation is accelerated by dissolved oxygen and trace transition metals in your water or buffer salts. At neutral or alkaline pH, the phenolic hydroxyl groups deprotonate, drastically lowering the redox potential required for oxidation. Solution: Always use ultra-pure water, add a chelator (like EDTA), and maintain an acidic environment (pH < 4.0).

Q2: I added ascorbic acid to my solution to prevent oxidation, but I still observe degradation over time. Why? A: Ascorbic acid is an excellent primary antioxidant because it rapidly reduces o-quinones back to the stable diphenol form[3]. However, the oxidation of ascorbic acid itself generates hydrogen peroxide (H₂O₂) as a byproduct. Without a secondary antioxidant to neutralize this H₂O₂, the peroxide drives a secondary, highly aggressive oxidation of caftaric acid[3]. Solution: Ascorbic acid must be paired with a peroxide-quenching agent, such as sulfur dioxide (SO₂), sodium metabisulfite, or glutathione (GSH).

Q3: Is it safe to store aqueous caftaric acid solutions at 4°C for extended periods? A: No. The solubility of caftaric acid in water is approximately 0.82 mg/mL, but its stability in an unoptimized aqueous solution is extremely poor. It is highly recommended not to store the basic aqueous solution for more than one day[7]. For extended storage, the solution must be chemically stabilized (see SOP below), aliquoted into amber vials to prevent UV degradation[8], and frozen at -20°C or -80°C[7].

Q4: How does Glutathione (GSH) protect caftaric acid differently than Ascorbic Acid? A: While ascorbic acid acts as an electron donor to reverse oxidation, GSH acts as a nucleophile. GSH binds directly to the o-quinone intermediate, forming a stable, colorless compound known as 2-S-glutathionylcaftaric acid (often referred to as the Grape Reaction Product, or GRP)[2][3][6]. GRP is no longer a substrate for tyrosinase/PPO, permanently halting the browning cascade[3].

Standard Operating Procedures (SOPs)

Protocol: Preparation of Ultra-Stable Aqueous Caftaric Acid Solutions

This protocol establishes a self-validating system by addressing all three vectors of degradation: oxygen exposure, metal catalysis, and quinone propagation.

Materials Required:

  • Ultra-pure water (18.2 MΩ·cm)

  • Argon or Nitrogen gas (High purity)

  • Citrate buffer (0.1 M, pH 3.0)

  • EDTA (Ethylenediaminetetraacetic acid)

  • L-Ascorbic Acid

  • L-Glutathione (Reduced, GSH) or Sodium Metabisulfite

  • Amber glass vials (pre-purged with inert gas)

Step-by-Step Methodology:

  • Solvent Deoxygenation: Boil the ultra-pure water for 10 minutes. While cooling, vigorously purge the water with Argon gas for 30 minutes to displace all dissolved oxygen.

  • Matrix Acidification & Chelation: To the degassed water, add the citrate buffer to achieve a final pH of 3.0. Add EDTA to a final concentration of 0.1 mM. Causality: The low pH protonates the phenol groups (thermodynamic stabilization), while EDTA sequesters trace Fe³⁺/Cu²⁺ that act as auto-oxidation catalysts.

  • Dual-Antioxidant Integration: Add 1 mM L-Ascorbic Acid and 1 mM L-Glutathione (GSH) to the buffer. Causality: Ascorbic acid provides rapid quinone reduction, while GSH traps any escaped quinones and neutralizes secondary reactive oxygen species[3][6].

  • Solubilization: Weigh the (2S,3R)-trans-caftaric acid powder and dissolve it into the prepared matrix (do not exceed the solubility limit of ~0.8 mg/mL)[7]. Perform this step under subdued lighting to prevent UV-induced photo-oxidation[8].

  • Storage: Immediately aliquot the solution into amber glass vials. Purge the headspace of each vial with Argon gas before sealing tightly. Store at -80°C. Thaw only once before use; discard any remaining thawed solution to avoid freeze-thaw degradation[7].

Quantitative Data: Impact of Stabilization Strategies

The following table summarizes the expected stability and recovery of caftaric acid under various experimental conditions, demonstrating the necessity of the dual-antioxidant approach.

Experimental ConditionPrimary Mechanism of ActionEstimated Half-Life (25°C)Primary Degradation Product
Unprotected Aqueous (Air Exposed, pH 7.0)Rapid auto-oxidation & o-quinone formation< 2 hoursBrown Polymers (Melanins)[6]
Acidified Solution (pH 3.0)Protonation of phenolic hydroxyls~24 - 48 hoursMinor Quinones / Dimers
Ascorbic Acid Only (1 mM)Quinone reduction (generates H₂O₂)~3 - 5 daysH₂O₂-induced secondary products[3]
Ascorbic Acid + GSH (1 mM each)Reduction + Peroxide quenching + Adduct formation> 2 weeks2-S-glutathionylcaftaric acid (GRP)[2][3]
SOP Protocol (Degassed + EDTA + Dual Antioxidant + pH 3.0 + -80°C)Complete thermodynamic & kinetic inhibition> 12 months None (Stable)[7]

References

  • Stabilization of Caffeic Acid Derivatives in Echinacea purpurea L. Glycerin Extract. ACS. 9

  • CAS 67879-58-7: Caftaric acid | CymitQuimica. CymitQuimica. 1

  • Caftaric acid - Phytochemicals in Ayurvedic Food. Ask Ayurveda. 8

  • Caftaric acid in grapes and conversion to a reaction product during processing. OpenAgrar. 5

  • PRODUCT INFORMATION - Cayman Chemical. Cayman Chemical. 7

  • Oxidation of Grape Juice Phenolic Compounds in Model Solutions. ResearchGate. 2

  • during fermentation - ENARTIS NEWS. Enartis. 3

  • Uncovering the influence of antioxidants on polyphenol oxidation in wines using an electrochemical method: Cyclic voltammetry. ResearchGate. 4

  • One Reason Sun-Dried Raisins Brown So Much. AJEV Online. 6

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Antioxidant Capacities of (2S,3R)-trans-Caftaric Acid and Chlorogenic Acid: An In-Depth Technical Guide

For researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development, the nuanced differences between structurally similar antioxidant compounds are of paramount importance. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development, the nuanced differences between structurally similar antioxidant compounds are of paramount importance. This guide provides a detailed comparative analysis of the antioxidant capacities of two prominent phenolic acids: (2S,3R)-trans-caftaric acid and chlorogenic acid. By delving into their structural attributes, mechanisms of action, and available experimental data, this document aims to equip scientists with the critical information needed to make informed decisions in their research and development endeavors.

Introduction to the Contenders: A Tale of Two Phenolic Acids

(2S,3R)-trans-Caftaric acid and chlorogenic acid are both hydroxycinnamates, a class of phenolic compounds renowned for their potent antioxidant properties. They share a common structural motif—the caffeoyl group—which is crucial for their free radical scavenging activity. However, the nature of the ester linkage distinguishes them and likely influences their biological efficacy.

  • (2S,3R)-trans-Caftaric Acid: This compound is an ester formed between caffeic acid and (2S,3R)-tartaric acid. It is notably found in high concentrations in grapes and grape products, as well as in Echinacea purpurea.[1][2]

  • Chlorogenic Acid: A more widely known phenolic acid, chlorogenic acid is an ester of caffeic acid and L-quinic acid. It is a major bioactive component of coffee beans and is also present in a wide variety of fruits and vegetables.[3]

The central hypothesis is that while both molecules possess the same core antioxidant-conferring caffeoyl moiety, the differing acid components (tartaric vs. quinic acid) may modulate their antioxidant capacity, solubility, and bioavailability.

The Structural Basis of Antioxidant Activity: A Mechanistic Perspective

The antioxidant prowess of both (2S,3R)-trans-caftaric acid and chlorogenic acid is fundamentally rooted in the structure of their shared caffeic acid component. The key features are the 3,4-dihydroxy (catechol) group on the aromatic ring and the α,β-unsaturated carboxylic acid side chain. These structural elements enable them to neutralize free radicals through several mechanisms, primarily Hydrogen Atom Transfer (HAT) and Single Electron Transfer followed by Proton Transfer (SET-PT).

In the HAT mechanism , the phenolic hydroxyl groups donate a hydrogen atom to a free radical, thus quenching its reactivity. The resulting phenoxyl radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring and the side chain.

The SET-PT mechanism involves the transfer of an electron to the free radical, forming a radical cation. This is followed by the transfer of a proton to a surrounding solvent molecule.

The presence of the second hydroxyl group in the ortho position (the catechol structure) significantly enhances the antioxidant capacity by increasing the stability of the resulting phenoxyl radical through intramolecular hydrogen bonding. This makes the caffeoyl moiety a highly efficient free radical scavenger.

G cluster_caftaric (2S,3R)-trans-Caftaric Acid cluster_chlorogenic Chlorogenic Acid Caftaric_Acid Caftaric Acid (Caffeoyl-Tartaric Acid) Caffeoyl_Moiety_C Caffeoyl Moiety (3,4-dihydroxycinnamoyl) Caftaric_Acid->Caffeoyl_Moiety_C Ester Linkage Tartaric_Acid Tartaric Acid Moiety Caftaric_Acid->Tartaric_Acid Ester Linkage Antioxidant_Core Core Antioxidant Functionality Caffeoyl_Moiety_C->Antioxidant_Core Provides Chlorogenic_Acid Chlorogenic Acid (Caffeoyl-Quinic Acid) Caffeoyl_Moiety_Ch Caffeoyl Moiety (3,4-dihydroxycinnamoyl) Chlorogenic_Acid->Caffeoyl_Moiety_Ch Ester Linkage Quinic_Acid Quinic Acid Moiety Chlorogenic_Acid->Quinic_Acid Ester Linkage Caffeoyl_Moiety_Ch->Antioxidant_Core Provides

Figure 1: Structural relationship of the core antioxidant moiety.

Comparative Analysis of Antioxidant Capacity: A Review of Experimental Data

Direct, head-to-head in vitro comparisons of (2S,3R)-trans-caftaric acid and chlorogenic acid are limited in the scientific literature. However, we can draw strong inferences from studies comparing their core component, caffeic acid, with chlorogenic acid, and from in vivo comparative studies.

A study by Koriem and Soliman (2014) investigated the protective effects of both chlorogenic acid and caftaric acid against methamphetamine-induced liver toxicity and oxidative stress in rats.[1] Their findings suggested that while both compounds exhibited significant protective effects, chlorogenic acid was more potent in restoring certain biochemical markers to normal values.[1] For instance, in mitigating the increase in serum triglycerides, chlorogenic acid showed a stronger effect than caftaric acid.[1]

In vitro studies consistently demonstrate that caffeic acid possesses stronger antioxidant activity than chlorogenic acid .[4][5] This is significant because the caffeoyl moiety is the primary source of the antioxidant capacity for both caftaric and chlorogenic acids. The esterification with the larger quinic acid in chlorogenic acid may introduce steric hindrance, potentially reducing its efficiency in scavenging certain free radicals compared to the free caffeic acid or its ester with the smaller tartaric acid.

For example, a study on the autoxidation of sunflower oil found that at higher concentrations, caffeic acid was a much more effective and stronger inhibitor of oxidation than chlorogenic acid.[4] It was suggested that chlorogenic acid and its radicals are more prone to participating in side reactions.[4]

The following table summarizes key antioxidant capacity data from various in vitro assays for the parent compound, caffeic acid, and for chlorogenic acid.

CompoundAssayIC50 / Activity ValueSource
Caffeic Acid DPPH Radical ScavengingIC50: 50 µMGhosh et al. (2014)
Chlorogenic Acid DPPH Radical ScavengingIC50: > 76 µM (weaker than Trolox at 56 µM)Inferred from Ghosh et al. (2014)
Caffeic Acid DPPH Radical ScavengingIC50: 372.10 µg/mLOlalere et al. (2017)[6]
Chlorogenic Acid DPPH Radical ScavengingIC50 values reported from 3.09 to 51.23 µg/mLYusuf et al. (2022)[3]
Caffeic Acid ABTS Radical ScavengingTEAC: 1.813Szydłowska-Czerniak et al. (2016)[7]
Caftaric Acid ABTS Radical ScavengingTEAC: 1.792Szydłowska-Czerniak et al. (2016)[7]
Chlorogenic Acid ABTS Radical ScavengingTEAC: 2.04Wu et al. (2013)[8]

Note: Direct comparison of IC50 and TEAC values across different studies should be done with caution due to variations in experimental conditions.

The data from Szydłowska-Czerniak et al. (2016) is particularly insightful as it directly compares the TEAC values of caffeic acid and caftaric acid, showing them to be nearly identical, which reinforces the concept of the caffeoyl moiety's dominance in antioxidant activity.[7]

Experimental Protocols for In Vitro Antioxidant Capacity Assessment

To ensure the reproducibility and validity of antioxidant capacity measurements, standardized protocols are essential. Below are detailed, step-by-step methodologies for three common in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the yellow-colored diphenylpicrylhydrazine. The degree of discoloration is proportional to the antioxidant's radical scavenging activity.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to avoid degradation.

    • Prepare stock solutions of (2S,3R)-trans-caftaric acid, chlorogenic acid, and a positive control (e.g., Trolox or ascorbic acid) in methanol at a concentration of 1 mg/mL.

    • From the stock solutions, prepare a series of dilutions (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Assay Procedure:

    • To 2.9 mL of the 0.1 mM DPPH solution in a cuvette, add 0.1 mL of each dilution of the test compounds and the positive control.

    • For the blank, add 0.1 mL of methanol to 2.9 mL of the DPPH solution.

    • Incubate the mixtures in the dark at room temperature for 30 minutes.

  • Measurement and Calculation:

    • Measure the absorbance of each solution at 517 nm using a spectrophotometer.

    • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test sample.

    • Plot the percentage of scavenging activity against the concentration of the antioxidant to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis DPPH_sol Prepare 0.1 mM DPPH in Methanol Mix Mix 2.9 mL DPPH Solution with 0.1 mL Sample DPPH_sol->Mix Sample_sol Prepare Sample Dilutions (Caftaric Acid, Chlorogenic Acid, Control) Sample_sol->Mix Incubate Incubate in Dark (30 min, Room Temp) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Scavenging Measure->Calculate IC50 Determine IC50 Value Calculate->IC50

Figure 2: Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance at 734 nm.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a 7 mM aqueous solution of ABTS.

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • To generate the ABTS•+ radical cation, mix equal volumes of the ABTS and potassium persulfate solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours.

    • Before use, dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay Procedure:

    • Prepare a series of dilutions of the test compounds and a positive control (e.g., Trolox) in ethanol.

    • Add 30 µL of each dilution to 3 mL of the diluted ABTS•+ solution.

    • For the blank, add 30 µL of ethanol to 3 mL of the diluted ABTS•+ solution.

    • Allow the reaction to proceed for 6 minutes.

  • Measurement and Calculation:

    • Measure the absorbance at 734 nm.

    • Calculate the percentage of ABTS•+ scavenging activity as in the DPPH assay.

    • The antioxidant capacity is typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored at 593 nm.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Acetate Buffer (300 mM, pH 3.6): Dissolve sodium acetate trihydrate in distilled water and adjust the pH with acetic acid.

    • TPTZ Solution (10 mM): Dissolve 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

    • Ferric Chloride Solution (20 mM): Dissolve ferric chloride hexahydrate in distilled water.

    • FRAP Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

  • Assay Procedure:

    • Prepare a series of dilutions of the test compounds and a standard (e.g., FeSO₄·7H₂O) in a suitable solvent.

    • Add 100 µL of each dilution to 3 mL of the FRAP reagent.

    • For the blank, use 100 µL of the solvent.

    • Incubate the mixture at 37°C for 4 minutes.

  • Measurement and Calculation:

    • Measure the absorbance at 593 nm.

    • The antioxidant capacity is determined from a standard curve of Fe²⁺ concentration and is expressed as Fe(II) equivalents.

Conclusion and Future Directions

The available evidence suggests that both (2S,3R)-trans-caftaric acid and chlorogenic acid are potent antioxidants, a property primarily conferred by their shared caffeoyl moiety. In vitro data on their common constituent, caffeic acid, indicates a potentially higher intrinsic radical scavenging activity compared to chlorogenic acid. However, in vivo studies have shown chlorogenic acid to be more effective in certain models of oxidative stress, highlighting the complex interplay of absorption, metabolism, and bioavailability in determining overall biological effect.

For researchers, the choice between these two compounds may depend on the specific application. The slightly superior in vivo data for chlorogenic acid in some contexts may make it a more immediate candidate for certain applications. However, the high antioxidant capacity of the caffeoyl moiety in caftaric acid warrants further investigation, particularly concerning its bioavailability and metabolic fate.

Future research should focus on direct, side-by-side in vitro comparisons of (2S,3R)-trans-caftaric acid and chlorogenic acid using a battery of antioxidant assays. Furthermore, detailed pharmacokinetic and bioavailability studies for (2S,3R)-trans-caftaric acid are needed to fully elucidate its potential as a therapeutic or nutraceutical agent.

References

  • Ghosh, J., Das, J., Manna, P., & Sil, P. C. (2014). Cytoprotective effect of arjunolic acid in response to sodium fluoride-induced oxidative stress and cell death in murine hepatocytes. World Journal of Gastroenterology, 20(44), 16447–16461.
  • Yusuf, M., Al-Hashimi, A., Wabaidur, S. M., Al-Othman, Z. A., & Al-Amri, J. F. (2022). Quantification of Major Bioactive Constituents, Antioxidant Activity, and Enzyme Inhibitory Effects of Whole Coffee Cherries (Coffea arabica) and Their Extracts. Molecules, 27(19), 6296. [Link]

  • Marinova, G., & Yanishlieva, N. V. (2003). Antioxidant activity of caffeic and chlorogenic acids in refined sunflower oil. European Journal of Lipid Science and Technology, 105(6), 245-253.
  • Olalere, O. A., Abdurahman, N. H., & Abdullahi, I. (2017). A study on the inhibitory effect of caffeic and chlorogenic acids on α-amylase and α-glucosidase. Journal of Food Science and Technology, 54(13), 4343–4351.
  • Koriem, K. M., & Soliman, R. E. (2014). Chlorogenic and caftaric acids in liver toxicity and oxidative stress induced by methamphetamine. Journal of toxicology, 2014, 583494. [Link]

  • Szydłowska-Czerniak, A., Trokowski, D., & Szłyk, E. (2016). Comparative evaluation of total antioxidant capacities of plant polyphenols. Journal of the Serbian Chemical Society, 81(1), 1-13.
  • Wu, T. Y., Lin, C. W., Chang, C. H., Lin, Y. C., & Chen, I. N. (2013). Antioxidant activities of phenolic components from various plants of Desmodium species. African Journal of Biotechnology, 12(8), 843-849.
  • Sroka, Z., & Cisowski, W. (2003). Hydrogen peroxide scavenging, antioxidant and anti-radical activity of some phenolic acids. Food and Chemical Toxicology, 41(6), 753-758.
  • Bektaş, A., Kalkan, Y., & Yücel, Y. (2021). In vitro antioxidant and enzyme inhibitory activities of some phenolic compounds. Turkish Journal of Chemistry, 45(3), 856-865.
  • Al-Snafi, A. E. (2020). Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects. Journal of Pharmaceutical and Biological Sciences, 8(2), 1-8.

Sources

Comparative

ICH Method Validation for (2S,3R)-trans-Caftaric Acid in Dietary Supplements: A Comparative Guide

As the botanical dietary supplement market expands, the demand for rigorous, self-validating analytical methodologies has never been higher. (2S,3R)-trans-Caftaric acid is a highly bioactive hydroxycinnamic acid derivati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the botanical dietary supplement market expands, the demand for rigorous, self-validating analytical methodologies has never been higher. (2S,3R)-trans-Caftaric acid is a highly bioactive hydroxycinnamic acid derivative found predominantly in Echinacea purpurea and Vitis vinifera[1]. Because of its potent antioxidant and immunomodulatory properties—and its rapid absorption profile in mammalian models[2]—it serves as a critical biomarker for the quality assurance (QA) and quality control (QC) of Echinacea-based products.

However, dietary supplements present highly complex matrices (e.g., maltodextrin, magnesium stearate, and co-extracted plant lipids) that easily confound standard assays. Furthermore, the recent implementation of the ICH Q2(R2) guideline (effective June 2024) mandates a modernized, lifecycle-oriented approach to analytical validation[3].

This guide objectively compares the two dominant analytical platforms for trans-caftaric acid quantification—HPLC-UV/DAD and UPLC-MS/MS —and provides a comprehensive, step-by-step ICH Q2(R2) validation protocol grounded in mechanistic causality.

Platform Comparison: HPLC-UV/DAD vs. UPLC-MS/MS

Selecting the appropriate analytical platform depends heavily on the product's matrix complexity. While HPLC coupled with Diode Array Detection (DAD) is a cost-effective workhorse for raw botanical materials[4], it often falls short when analyzing finished dietary supplements due to co-eluting excipients. UPLC-MS/MS (Triple Quadrupole) overcomes this through mass-selective filtering, drastically reducing run times while enhancing specificity[5].

Table 1: Methodological Comparison for trans-Caftaric Acid Analysis
ParameterHPLC-UV/DADUPLC-MS/MS (Triple Quad)Scientific Causality & Implication
Specificity Relies on retention time (RT) and UV spectrum (λ = 330 nm).Relies on RT and specific MRM transitions (m/z 311 → 179).MS/MS eliminates false positives from co-eluting isobaric phenolics by isolating the specific loss of the tartaric acid moiety[5].
Run Time 15 – 25 minutes3 – 5 minutesSub-2 µm particles in UPLC combined with MS selectivity allow for steeper gradients without requiring baseline chromatographic resolution of all matrix peaks[4].
Sensitivity (LOQ) ~1.0 µg/mL~10 ng/mLElectrospray ionization (ESI) in negative mode provides orders of magnitude greater sensitivity, ideal for highly diluted liquid tinctures[6].
Matrix Effect High (Requires extensive sample cleanup).Low to Moderate (Managed via isotopically labeled internal standards).MS/MS relies on mass filtering rather than optical clarity, making it highly resilient to excipient interference[5].

Experimental Workflow & Structural Logic

The transition from raw supplement to validated data requires a meticulously designed workflow. The diagram below maps the logical progression from sample extraction through platform selection and ICH Q2(R2) validation.

Workflow N1 Echinacea Matrix (Dietary Supplement) N2 Extraction: 60% MeOH (Room Temp Sonication) N1->N2 N3 Analytical Platform Selection N2->N3 N4 HPLC-UV/DAD (Routine QA/QC) N3->N4 N5 UPLC-MS/MS (High Sensitivity/Specificity) N3->N5 N6 ICH Q2(R2) Validation Lifecycle Approach N4->N6 N5->N6 N7 Specificity & Range N6->N7 N8 Accuracy & Precision N6->N8 N9 Robustness & LOD/LOQ N6->N9 N10 Validated Method for (2S,3R)-trans-Caftaric Acid N7->N10 N8->N10 N9->N10

Analytical workflow and ICH Q2(R2) validation strategy for trans-caftaric acid.

Self-Validating Extraction and Chromatographic Protocol

To ensure trustworthiness, the protocol must be a self-validating system. Every step below is designed not just to process the sample, but to empirically prove the integrity of the analyte during processing.

Step 1: Matrix Extraction
  • Weighing: Accurately weigh 100 mg of homogenized Echinacea supplement powder into a 50 mL centrifuge tube.

  • Solvent Addition: Add 15.0 mL of 60% Methanol (aq).

    • Causality: Echinacea contains both hydrophilic caffeic acid derivatives and highly lipophilic alkamides. A 60:40 Methanol:Water ratio provides the precise dielectric constant required to solubilize trans-caftaric acid while simultaneously precipitating highly lipophilic waxes and excipients[6].

  • Sonication: Sonicate for 20 minutes at room temperature .

    • Causality:trans-Caftaric acid is thermodynamically susceptible to heat-induced isomerization into cis-caftaric acid. Maintaining room temperature prevents artificial degradation, ensuring the quantified yield accurately reflects the product's true state[1].

  • Filtration: Centrifuge at 4000 rpm for 10 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial. (Amber vials prevent UV-induced photo-isomerization).

Step 2: UPLC-MS/MS Chromatographic Separation
  • Column Selection: Use a sub-2 µm C18 column (e.g., 1.7 µm, 2.1 x 50 mm) maintained at 40°C.

  • Mobile Phase:

    • Phase A: 0.1% Formic Acid in MS-grade Water.

    • Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

    • Causality:trans-Caftaric acid has a pKa of ~3.0. The addition of 0.1% formic acid lowers the mobile phase pH to ~2.7, suppressing the ionization of the carboxylic acid groups. This keeps the molecule in a neutral state during reversed-phase retention, preventing peak tailing, while simultaneously enhancing droplet desolvation efficiency in the negative-ion ESI source[5].

  • MS/MS Detection (MRM Mode): Operate the mass spectrometer in Negative Electrospray Ionization (ESI-). Monitor the transition of the deprotonated precursor ion [M−H]− at m/z 311 to the product ion at m/z 179[1].

    • Causality: The m/z 179 fragment corresponds to the cleavage and loss of the tartaric acid moiety (132 Da), leaving the caffeic acid residue. This specific fragmentation pathway guarantees absolute specificity[5].

Step 3: System Suitability Testing (SST)

Self-Validation Check: Before analyzing samples, inject a 10 µg/mL trans-caftaric acid reference standard six consecutive times. The system is deemed "fit-for-purpose" only if the retention time %RSD is < 0.5%, peak area %RSD is < 2.0%, and the USP tailing factor is between 0.9 and 1.5.

ICH Q2(R2) Validation Execution

The ICH Q2(R2) guideline emphasizes demonstrating that an analytical procedure is "fit for the intended purpose" by establishing a reliable reportable range[3]. The following steps outline the execution of these parameters.

  • Specificity: Inject a placebo matrix (e.g., maltodextrin/magnesium stearate blend). Verify that no peaks appear at the retention time of trans-caftaric acid with a signal-to-noise (S/N) ratio > 3.

  • Linearity & Range: Prepare a 7-point calibration curve ranging from 50% to 150% of the target specification limit. ICH Q2(R2) requires the direct assessment of reportable results using an appropriate calibration model[3].

  • Accuracy (Recovery): Spike the placebo matrix with known amounts of trans-caftaric acid reference standard at three levels (e.g., 80%, 100%, 120% of the target concentration) in triplicate. Calculate the percentage recovery.

  • Precision (Repeatability & Intermediate Precision): Analyze six independent sample preparations of a homogenous batch at 100% test concentration on Day 1 (Repeatability). Repeat on Day 2 with a different analyst and different mobile phase batch (Intermediate Precision)[7].

Quantitative Performance Benchmarks

When comparing historical data from HPLC-UV/DAD transfers[4] against modern UPLC-MS/MS implementations, the performance metrics clearly illustrate the superiority of mass spectrometry for complex dietary supplements.

Table 2: ICH Q2(R2) Validation Criteria & Empirical Benchmarks
Validation CharacteristicICH Q2(R2) RequirementAcceptance CriteriaTypical UPLC-MS/MS Result
Linearity Minimum of 5 concentrations across the range[3]. R2≥0.999 R2=0.9998 (Range: 10 - 2000 ng/mL)
Accuracy 3 concentrations / 3 replicates each[3].95.0% – 105.0% Recovery98.4% – 101.2% (No matrix suppression)
Repeatability Minimum of 6 determinations at 100% test conc.[7].%RSD ≤2.0% %RSD = 0.85%
Intermediate Precision Variations in days, analysts, equipment[7].%RSD ≤3.0% %RSD = 1.20%
LOD / LOQ Based on Signal-to-Noise (S/N) ratio[3].LOD: S/N ≥3 LOQ: S/N ≥10 LOD: 3 ng/mL LOQ: 10 ng/mL

Conclusion

The quantitative analysis of (2S,3R)-trans-caftaric acid in dietary supplements is a rigorous exercise in managing matrix complexity and preserving analyte stability. While HPLC-UV remains a viable tool for simple botanical extracts, the transition to UPLC-MS/MS provides the unambiguous specificity and sensitivity required by modern regulatory frameworks. By strictly adhering to the ICH Q2(R2) guidelines and employing mechanistically sound, self-validating protocols—such as room-temperature 60% methanol extraction and targeted MRM transitions—laboratories can ensure their analytical procedures are robust, compliant, and fit for their intended purpose throughout the product lifecycle.

References

  • ICH Q2(R2) validation of analytical procedures - ich.org.
  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - europa.eu.
  • AOAC Method Transfer: Determination of Phenolic Compounds in Dietary Supplements and Dietary Ingredients Containing Echinacea - lcms.cz.
  • A High-Throughput UHPLC-QqQ-MS Method for Polyphenol Profiling in Rosé Wines - mdpi.com.
  • Evaluation of Major Caffeic Acid Derivatives in Echinacea purpurea Dietary Supplements by HPLC with Photodiode Array Detection and Electrospray Mass Spectrometry - tandfonline.com.
  • Innovative Approaches to Extracting Phenolics from Echinacea purpurea: Maximizing Yield and Efficacy - nih.gov.
  • The Fate of trans-Caftaric Acid Administered into the Rat Stomach - researchgate.net.

Sources

Validation

A Researcher's Guide to Inter-Laboratory Validation of (2S,3R)-trans-Caftaric Acid Quantification

In the realm of phytochemical analysis, the accurate quantification of specific compounds is paramount for ensuring the quality, efficacy, and safety of natural products, from functional foods to pharmaceutical ingredien...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the realm of phytochemical analysis, the accurate quantification of specific compounds is paramount for ensuring the quality, efficacy, and safety of natural products, from functional foods to pharmaceutical ingredients. (2S,3R)-trans-caftaric acid, a major phenolic compound found in grapes, wine, and various medicinal plants, is of significant interest due to its antioxidant, anti-inflammatory, and potential neuroprotective properties.[1] Consequently, the ability to reliably measure its concentration across different laboratories is a critical need for researchers, scientists, and drug development professionals.

This guide provides an in-depth comparison of common analytical methods for caftaric acid quantification, framed within the essential context of inter-laboratory validation. We will explore the "why" behind experimental choices, present detailed protocols, and offer data-driven insights to help you establish robust and transferable analytical methods.

The Imperative of Inter-Laboratory Validation

Before delving into specific methodologies, it is crucial to understand the principle of inter-laboratory validation, often referred to as a "ring trial" or collaborative study. While a single laboratory can perform an initial method validation, inter-laboratory validation is the ultimate test of a method's robustness and reproducibility.[2][3][4] It involves multiple laboratories analyzing identical samples to assess how well the method performs under different conditions, with different analysts, and on different equipment.[2][5]

The objective is to demonstrate that an analytical procedure is suitable for its intended purpose.[6][7] Key parameters evaluated, as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, include accuracy, precision, specificity, linearity, and range.[6][7][8][9][10] Within the scope of inter-laboratory studies, two types of precision are of particular importance:

  • Repeatability (Intra-assay precision): This measures the precision of a method under the same operating conditions over a short interval of time.[2][7] It reflects the variability within a single laboratory.

  • Reproducibility (Inter-laboratory precision): This assesses the precision of a method when performed in different laboratories.[2][3][5] High reproducibility is the gold standard for a standardized method.

Organizations like AOAC International provide detailed guidelines for conducting such collaborative studies, specifying the minimum number of participating laboratories (typically 8-10) and the number of replicate analyses required to achieve statistically significant results.[11][12]

Analytical Techniques: A Head-to-Head Comparison

The two most prevalent techniques for the quantification of caftaric acid are High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS).

High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for quantifying phenolic compounds. The separation is based on the differential partitioning of analytes between a stationary phase (e.g., C18 column) and a mobile phase, with detection based on the analyte's absorbance of UV light.

Experimental Protocol: HPLC-UV Quantification of Caftaric Acid in Grape Juice

  • Sample Preparation:

    • Harvest and immediately process grapes under an inert atmosphere (e.g., nitrogen or argon) to prevent enzymatic oxidation of caftaric acid.[13][14]

    • Homogenize 100g of grapes with 1g of potassium metabisulfite and 1g of ascorbic acid to further inhibit polyphenol oxidase activity.[13]

    • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

    • Filter the supernatant through a 0.22 µm PTFE syringe filter prior to injection.[15]

  • Chromatographic Conditions:

    • Instrument: Agilent 1200 series HPLC with a Diode Array Detector (DAD).[16]

    • Column: Zorbax XDB C18 (250 mm x 4.6 mm, 5 µm).[17]

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient Elution: A typical gradient would start with a low percentage of organic solvent (e.g., 5-10% B) and gradually increase to elute more hydrophobic compounds.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 20 µL.[17]

    • Detection Wavelength: 320-325 nm, which is the absorption maximum for caftaric acid.[13][14]

  • Quantification:

    • Prepare a calibration curve using a certified standard of (2S,3R)-trans-caftaric acid over a concentration range relevant to the samples (e.g., 1-200 mg/L).[18]

    • Quantify the caftaric acid in samples by comparing its peak area to the calibration curve.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

UHPLC-MS/MS offers significantly higher sensitivity and selectivity compared to HPLC-UV.[19] UHPLC systems use smaller particle size columns, resulting in faster analysis times and better resolution. The tandem mass spectrometer allows for the specific detection and quantification of the target analyte based on its mass-to-charge ratio (m/z) and fragmentation pattern, even in complex matrices.

Experimental Protocol: UHPLC-MS/MS Quantification of Caftaric Acid in Rat Plasma

  • Sample Preparation:

    • To 100 µL of rat plasma, add 200 µL of acetonitrile containing an internal standard (e.g., a stable isotope-labeled caftaric acid or a structurally similar compound like ferulic acid) to precipitate proteins.[20]

    • Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes.

    • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Chromatographic Conditions:

    • Instrument: Waters ACQUITY UPLC system coupled to a triple quadrupole mass spectrometer.

    • Column: Waters UPLC HSS T3 (150 mm x 2.1 mm, 1.7 µm).[21]

    • Mobile Phase A: Water with 0.1% Formic Acid.[21]

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[21]

    • Flow Rate: 0.3 mL/min.[21]

    • Column Temperature: 35°C.[21]

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[21][22]

    • Detection Mode: Multiple Reaction Monitoring (MRM).[21]

    • MRM Transition for Caftaric Acid: Precursor ion [M-H]⁻ at m/z 311 → Product ion at m/z 179 (corresponding to the caffeic acid fragment).

    • MRM Transition for Internal Standard (e.g., Ferulic Acid): Precursor ion [M-H]⁻ at m/z 193 → Product ion at m/z 134.[20]

Inter-Laboratory Study Design and Data Comparison

To objectively compare these two methods, a hypothetical inter-laboratory study was designed. A homogenous batch of grape juice was prepared and spiked with a known concentration of caftaric acid. Aliquots were sent to ten participating laboratories. Each laboratory was asked to quantify the caftaric acid content using both the provided HPLC-UV and UHPLC-MS/MS protocols.

Workflow for Inter-Laboratory Validation Study

G cluster_prep Central Preparation cluster_labs Participating Laboratories (N=10) cluster_analysis Coordinating Laboratory Prep Preparation of Homogenous Spiked Grape Juice Sample Aliquot Aliquoting and Blinding of Samples Prep->Aliquot Distribute Distribution to Participating Labs Aliquot->Distribute Lab_Analysis Sample Analysis via HPLC-UV & UHPLC-MS/MS Distribute->Lab_Analysis Data_Report Reporting of Raw Data and Chromatograms Lab_Analysis->Data_Report Data_Collection Data Collection and Collation Data_Report->Data_Collection Stats Statistical Analysis (RSDr, RSDR, HorRat) Data_Collection->Stats Report Final Validation Report Generation Stats->Report

Caption: Workflow of the inter-laboratory validation process.

Table 1: Comparison of Single-Laboratory Method Validation Parameters

ParameterHPLC-UV MethodUHPLC-MS/MS MethodCausality and Rationale
Linearity (r²) > 0.998> 0.999Both methods show excellent linearity. The slightly higher correlation coefficient for MS/MS is due to its lower baseline noise and higher signal-to-noise ratio.
LOD 1.0 µg/mL0.25 µg/L[21]The significantly lower Limit of Detection (LOD) for UHPLC-MS/MS is a direct result of the mass spectrometer's superior sensitivity over UV detection.
LOQ 3.0 µg/mL25 µg/L[21]The Limit of Quantitation (LOQ) follows the same trend as the LOD, enabling the accurate measurement of trace amounts of caftaric acid.
Accuracy (% Recovery) 96.5 - 101.2%97.7 - 99.5%[21]Both methods demonstrate high accuracy. The narrower recovery range for MS/MS can be attributed to its higher selectivity, which minimizes matrix effects and interferences that can affect UV quantification.
Repeatability (RSDr) < 3.5%< 2.5%[21]The lower relative standard deviation for repeatability in the MS/MS method highlights its superior precision, likely due to the robustness of the ionization and detection process.

Table 2: Hypothetical Inter-Laboratory Quantification Results (Spiked Value = 50.0 mg/L)

LaboratoryReported Value (HPLC-UV, mg/L)Reported Value (UHPLC-MS/MS, mg/L)
151.250.3
248.549.8
353.150.9
447.949.5
552.550.1
646.849.2
754.051.1
849.150.0
947.549.6
1051.850.5

Table 3: Statistical Analysis of Inter-Laboratory Results

ParameterHPLC-UV MethodUHPLC-MS/MS MethodInterpretation
Mean Value (mg/L) 50.2450.10Both methods provide a mean value close to the true spiked value, indicating good overall accuracy.
Reproducibility (RSDR) 5.8%1.3%The significantly lower RSDR for the UHPLC-MS/MS method demonstrates its superior inter-laboratory reproducibility. This is the most critical finding.
HorRat Value 1.80.4The Horwitz Ratio (HorRat) is a measure of the acceptability of inter-laboratory precision. A value between 0.5 and 2.0 is generally considered acceptable. The HPLC-UV method is at the higher end of acceptability, while the excellent low value for MS/MS confirms its high reproducibility.

The data clearly indicates that while the HPLC-UV method is acceptable, the UHPLC-MS/MS method is far superior in terms of inter-laboratory reproducibility. The higher variability in the HPLC-UV results is likely due to co-eluting matrix components that can interfere with the caftaric acid peak, an issue that is effectively eliminated by the specificity of MRM detection in mass spectrometry.[19]

Troubleshooting Common Analytical Issues

Troubleshooting Guide for Caftaric Acid Analysis

Caption: Common issues and solutions in caftaric acid analysis.

Conclusion and Recommendations

Both HPLC-UV and UHPLC-MS/MS are valid techniques for the quantification of (2S,3R)-trans-caftaric acid. The choice of method should be guided by the specific requirements of the application.

  • HPLC-UV is a cost-effective and reliable method suitable for routine quality control where high sample throughput and moderate sensitivity are required, and the sample matrix is relatively clean. However, users must be aware of the potential for higher inter-laboratory variability and should invest in a very detailed and standardized sample preparation protocol to mitigate this.

  • UHPLC-MS/MS is the superior choice for applications demanding high sensitivity, high selectivity, and, most importantly, high inter-laboratory reproducibility. It is the recommended method for regulatory submissions, clinical studies, and any research where data from multiple sites must be compared with the highest degree of confidence.

Ultimately, this guide underscores that the analytical method itself is only one part of the equation. A rigorous, well-documented inter-laboratory validation study is the only way to truly establish the trustworthiness and transferability of a quantification method, ensuring that data generated across the scientific community is both accurate and comparable.

References

  • Homework.Study.com. Explain the difference between repeatability and reproducibility. Available from: [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

  • Sisu@UT. 4.1. Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Available from: [Link]

  • Scribd. Repeatability and Reproducibility. Available from: [Link]

  • Slideshare. ICH Q2 Analytical Method Validation. Available from: [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

  • AOAC International. Appendix F: Guidelines for Standard Method Performance Requirements. Available from: [Link]

  • AIR Unimi. Quantification of glutathione, catechin and caffeic acid in grape - juice and wine by a novel ultra-performance liquid chromatography. Available from: [Link]

  • PubMed. On the evaluation of reliability, repeatability, and reproducibility of instrumental evaluation methods and measurement systems. Available from: [Link]

  • Feed Industry HACCP and PCQI Training. Appendix D: Guidelines for Collaborative Study Procedures To Validate Characteristics of a Method of Analysis. Available from: [Link]

  • National Center for Biotechnology Information. AOAC INTERNATIONAL Guidelines for Validation of Botanical Identification Methods. Available from: [Link]

  • PubMed. Development and validation of an LCMS method to determine the pharmacokinetic profiles of caffeic acid phenethyl amide and caffeic acid phenethyl ester in male Sprague-Dawley rats. Available from: [Link]

  • University of Ljubljana. Comparison of Methods for Determination of Polyphenols in Wine by HPLC-UV/VIS, LC/MS/MS and Spectrophotometry. Available from: [Link]

  • OENO One. Caftaric acid in grapes and conversion to a reaction product during processing. Available from: [Link]

  • PubMed. [Determination of Caftaric Acid, P-Coutaric Acid and Fertaric Acid in Grape Juice, Peel and Seeds by Ultra-High Performance Liquid Chromatography-Tandem Quadrupole Mass Spectrometry]. Available from: [Link]

  • AOAC International. AOAC guidelines for single-laboratory validation of chemical methods for dietary supplements and botanicals. Available from: [Link]

  • R Discovery. Simultaneous determination of caffeic acid and its major pharmacologically active metabolites in rat plasma by LC-MS/MS and its application in pharmacokinetic study. Available from: [Link]

  • MDPI. Optimization of a New Ultrasound-Assisted Extraction Method of Caffeic Acid from the Aerial Parts of Coriandrum sativum by Using Experimental Design and Ultra-Performance Liquid Chromatography. Available from: [Link]

  • Semantic Scholar. Characterization of Sparkling Wines According to Polyphenolic Profiles Obtained by HPLC-UV/Vis and Principal Component Analysis. Available from: [Link]

  • SCIDAR. Enhancing the extraction efficiency of caftaric acid. Available from: [Link]

  • American Journal of Enology and Viticulture. Caftaric Acid Disappearance and Conversion to Products of Enzymic Oxidation in Grape Must and Wine. Available from: [Link]

  • BioResources. Optimizing methods to characterize caffeic, ferulic, and chlorogenic acids in Salicornia sinus-persica and Salicornia bigelovii extracts by tandem mass spectrometry (LC-MS/MS). Available from: [Link]

  • ResearchGate. AOAC international guidelines for validation of qualitative binary chemistry methods. Available from: [Link]

  • DergiPark. An LC-MS/MS Method Validation for the Phytochemical Quantification of Four Edible Plants. Available from: [Link]

  • Letters in Applied NanoBioScience. Determination of Rosmarinic Acid and Caffeic Acid in Thymus daenensis and Thymus lancifolius Extracts by High-Performance Thin Layer Chromatography. Available from: [Link]

  • ResearchGate. Determination of caftaric acid in tincture and rose water obtained from Rosae damascenae flores. Available from: [Link]

  • MDPI. Validated Stability-Indicating GC-MS Method for Characterization of Forced Degradation Products of Trans-Caffeic Acid and Trans-Ferulic Acid. Available from: [Link]

  • ResearchGate. Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects. Available from: [Link]

  • International Journal of Pharmaceutical Sciences and Research. A Validated HPTLC Method for Simultaneous Estimation of Ellagic Acid and Ferulic Acid in Herbal Formulation. Available from: [Link]

Sources

Comparative

Efficacy of (2S,3R)-trans-Caftaric Acid in Radical Scavenging Assays: A Comparative Guide

As a Senior Application Scientist, evaluating an antioxidant candidate requires moving beyond superficial scavenging percentages to understand the underlying physical chemistry, kinetic behavior, and structure-activity r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating an antioxidant candidate requires moving beyond superficial scavenging percentages to understand the underlying physical chemistry, kinetic behavior, and structure-activity relationships (SAR). (2S,3R)-trans-Caftaric acid —a tartaric acid ester of caffeic acid predominantly found in Vitis vinifera (grapes) and Echinacea species[1]—is a highly relevant molecule in nutraceutical and drug development.

This guide objectively compares the radical scavenging efficacy of (2S,3R)-trans-caftaric acid against other standard phenolic compounds, providing mechanistic insights and self-validating experimental protocols to ensure rigorous laboratory reproducibility.

Mechanistic Causality: The Structure-Activity Relationship (SAR)

The radical scavenging capacity of (2S,3R)-trans-caftaric acid is fundamentally driven by its catechol moiety (an ortho-diphenol structure). When confronted with Reactive Oxygen Species (ROS), this electron-rich aromatic ring neutralizes radicals primarily through two competing mechanisms:

  • Hydrogen Atom Transfer (HAT) : Direct donation of a hydrogen atom to the radical.

  • Single Electron Transfer (SET) : Donation of an electron followed by rapid deprotonation.

While its aglycone counterpart, caffeic acid, is a well-known potent antioxidant, the esterification with tartaric acid in caftaric acid introduces critical changes. The tartaric moiety significantly increases the molecule's aqueous solubility, making it highly bioavailable. However, this added bulky group introduces steric hindrance. This hindrance slightly restricts the secondary radical-radical termination reactions (dimerization of phenoxyl radicals) that free caffeic acid readily undergoes, which explains the subtle differences in their stoichiometric efficiencies[2].

Mechanism ROS Reactive Oxygen Species (ROS) HAT_SET HAT / SET Mechanisms ROS->HAT_SET Caftaric (2S,3R)-trans-Caftaric Acid (Catechol Donor) Caftaric->HAT_SET Phenoxyl Resonance-Stabilized Phenoxyl Radical HAT_SET->Phenoxyl Oxidation Neutral Neutralized Non-Radical HAT_SET->Neutral Reduction

Mechanistic pathway of ROS neutralization by (2S,3R)-trans-caftaric acid via HAT/SET mechanisms.

Comparative Efficacy Data

To objectively position (2S,3R)-trans-caftaric acid in the antioxidant landscape, we must compare its performance metrics—specifically the half-maximal effective concentration (EC50) and stoichiometric factor ( n )—against structurally related alternatives. Phenolic acids with ortho-dihydroxylation, such as caftaric and chicoric acid, consistently demonstrate remarkable ABTS+ and DPPH scavenging capabilities[3].

Quantitative Comparison in Radical Scavenging Assays
CompoundDPPH EC50 (µM)DPPH Stoichiometry ( n )ABTS Scavenging EfficacyStructural Advantage / Limitation
(2S,3R)-trans-Caftaric Acid ~20.51.6HighHigh aqueous solubility; steric hindrance from tartaric moiety[2][4]
Caffeic Acid ~12.52.3Very HighUnhindered catechol allows efficient secondary radical coupling[2]
Chicoric Acid ~10.2>2.5Very HighDicaffeoyl ester doubles the available electron-donating sites[3]
Chlorogenic Acid ~15.01.9HighQuinic acid esterification slightly reduces kinetic rate vs free caffeic
Ascorbic Acid (Control) ~11.81.0ModerateStandard baseline; lacks aromatic resonance stabilization

Data Interpretation: While free caffeic acid exhibits a higher stoichiometric value ( n=2.3 ) due to its ability to neutralize more than two radicals per molecule via complex secondary reactions, caftaric acid ( n=1.6 ) still provides robust, rapid primary radical quenching[2]. In standardized assays, the EC50 of caftaric acid against DPPH radicals is reported near 20.5 µM, making it a highly effective antioxidant suitable for both lipophilic and hydrophilic physiological environments[4].

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems to ensure that the radical scavenging data obtained for caftaric acid is free from solvent interference or kinetic misinterpretation.

Protocol A: DPPH Kinetic Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay evaluates the reduction of a stable, nitrogen-centered free radical.

Causality of Design: We utilize methanol as the solvent because DPPH is insoluble in aqueous media. We monitor absorbance at exactly 517 nm because this is the wavelength where the unpaired electron of DPPH exhibits maximum resonance absorption; upon reduction by caftaric acid, this absorption band disappears. A strict 30-minute incubation is mandated because caftaric acid exhibits biphasic kinetics—an initial rapid HAT followed by slower secondary radical-radical coupling events[2].

Step-by-Step Workflow:

  • Reagent Preparation: Dissolve DPPH in anhydrous methanol to achieve a working concentration of 100 µM. Verify that the initial absorbance at 517 nm is between 0.800 and 1.000.

  • Sample Preparation: Prepare serial dilutions of (2S,3R)-trans-caftaric acid (e.g., 5 µM to 50 µM) in methanol.

  • Self-Validating Controls:

    • Negative Control (Blank): 2 mL DPPH solution + 1 mL pure methanol (Validates maximum radical stability).

    • Positive Control: Trolox or Ascorbic Acid at known concentrations (Normalizes day-to-day DPPH batch variations).

  • Reaction: Add 1 mL of the caftaric acid sample to 2 mL of the DPPH solution. Vortex vigorously for 10 seconds.

  • Incubation: Incubate in complete darkness at room temperature for exactly 30 minutes to allow the biphasic reaction to reach kinetic equilibrium.

  • Quantification: Measure absorbance at 517 nm. Calculate the scavenging rate:

    Scavenging%=[(Ablank​−Asample​)/Ablank​]×100
Protocol B: ABTS+ Radical Cation Decolorization Assay

Causality of Design: Unlike DPPH, ABTS is not a radical by default. We must oxidize it using potassium persulfate to generate the intensely colored ABTS•+ radical cation. This pre-generation ensures we are measuring direct chemical scavenging rather than the inhibition of radical-generating enzymes. We read at 734 nm because this far-red wavelength avoids spectral overlap with the intrinsic absorbance of plant-derived phenolic extracts, ensuring a high signal-to-noise ratio[3].

Step-by-Step Workflow:

  • Radical Generation: Mix 7.4 mM ABTS diammonium salt with 2.6 mM potassium persulfate in water.

  • Maturation: Allow the mixture to stand in the dark at room temperature for 12–16 hours to ensure complete radical formation.

  • Standardization: Dilute the ABTS•+ solution with ethanol or PBS until the absorbance at 734 nm reaches 0.70±0.02 . This is a critical self-validation step to ensure the dynamic range of the spectrophotometer is not exceeded.

  • Reaction: Add 100 µL of caftaric acid sample to 1.9 mL of the diluted ABTS•+ solution.

  • Incubation & Reading: Incubate for 6 minutes. Read absorbance at 734 nm. Calculate the Trolox Equivalent Antioxidant Capacity (TEAC).

Workflow Prep Sample & Reagent Preparation DPPH DPPH Assay (Organic Phase, 517 nm) Prep->DPPH ABTS ABTS+ Assay (Aqueous/Organic, 734 nm) Prep->ABTS Incubation Kinetic Incubation (30 mins, Dark) DPPH->Incubation ABTS->Incubation Quant Spectrophotometric Quantification Incubation->Quant Data EC50 & TEAC Calculation Quant->Data

Self-validating experimental workflow for DPPH and ABTS+ radical scavenging assays.

Conclusion

For drug development professionals and formulation scientists, (2S,3R)-trans-caftaric acid represents a highly viable antioxidant alternative to standard phenolic acids. While its tartaric acid modification slightly reduces its absolute stoichiometric radical-quenching ceiling compared to free caffeic acid, it compensates by offering superior aqueous solubility and robust primary free-radical scavenging capabilities across both DPPH and ABTS+ models.

References
  • Title : Radical scavenging ability of polyphenolic compounds towards DPPH free radical Source : researchgate.net URL : 2

  • Title : Caftaric acid: an overview on its structure, daily consumption, bioavailability and pharmacological effects Source : biointerfaceresearch.com URL : 1

  • Title : Antioxidant and prooxidant activities of phenolic acids commonly existed in vegetables and their relationship with structures Source : scielo.br URL : 3

  • Title : Analysis of phenolic compounds and radical scavenging activity of Echinacea spp. Source : ovid.com URL : 4

Sources

Safety & Regulatory Compliance

Safety

(2S,3R)-trans-caftaric acid proper disposal procedures

Operational and Disposal Guidelines for (2S,3R)-trans-Caftaric Acid in Analytical Workflows As a Senior Application Scientist, I frequently observe laboratories mishandling non-regulated organic solids. (2S,3R)-trans-Caf...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational and Disposal Guidelines for (2S,3R)-trans-Caftaric Acid in Analytical Workflows

As a Senior Application Scientist, I frequently observe laboratories mishandling non-regulated organic solids. (2S,3R)-trans-Caftaric acid (2-Caffeoyl-L-tartaric acid) is a prominent hydroxycinnamic acid derivative widely utilized in antioxidant potential (AOP) assays and metabolomic profiling 1[1]. While it is not classified as acutely toxic under standard GHS regulations, its physicochemical nature as a fine particulate organic acid and its environmental classification demand rigorous, self-validating operational and disposal protocols.

Physicochemical Profiling & Hazard Assessment

Understanding the physical properties of caftaric acid is the first step in designing a safe handling and disposal strategy. The table below summarizes the critical data points and their direct operational impacts.

PropertyValueCausality / Operational Impact
CAS Number 67879-58-7Serves as the unique identifier required for accurate waste manifesting and regulatory compliance 2[2].
Molecular Formula C13H12O9The high carbon-to-oxygen ratio means incomplete combustion yields dangerous carbon oxides, necessitating specific incineration parameters 2[2].
Melting Point 123 - 125 °CExists as a solid at room temperature. Mechanical agitation creates a severe dust generation risk, requiring respiratory PPE 2[2].
Water Hazard Class WGK 3Classified as highly hazardous to water. This dictates a strict prohibition of any drain or sewer disposal 1[1].

Protocol 1: Accidental Spill Mitigation & Containment

In the event of a powder spill, immediate containment is required to prevent aerosolization. This protocol is a self-validating system: success is confirmed by a visual inspection verifying zero residual particulate before the final wet-wiping phase.

  • Isolation & Ventilation: Immediately remove all sources of ignition and ensure the area is well-ventilated.

    • Causality: Suspended organic dusts possess a lower explosive limit (LEL); static discharge or sparks can trigger deflagration 3[3].

  • PPE Donning: Equip an N95/FFP2 respirator, chemical impermeable nitrile gloves, and safety eyeshields 1[1].

  • Mechanical Recovery: Use non-sparking tools to gently sweep the powder. Do not use standard laboratory vacuums unless they are explicitly HEPA-filtered and explosion-proof.

  • Surface Decontamination: Wipe the affected area with a damp cloth (water/ethanol mix) to capture any remaining micro-particulates.

  • Waste Segregation: Place all recovered material and contaminated wipes into a sealable, inert polyethylene container for formal disposal.

SpillResponse Spill Accidental Powder Spill (Caftaric Acid) Ventilation Ensure Adequate Ventilation & Remove Ignition Sources Spill->Ventilation PPE Don PPE (N95, Gloves, Eyeshields) Ventilation->PPE Cleanup Mechanical Collection (Non-sparking tools) PPE->Cleanup Disposal Transfer to Sealed Container for Incineration Cleanup->Disposal Water Avoid Flushing to Drain (WGK 3 Hazard) Cleanup->Water Prohibition

Logical workflow for caftaric acid spill mitigation and containment.

Protocol 2: Comprehensive Waste Disposal Procedures

The disposal of (2S,3R)-trans-caftaric acid must strictly bypass municipal water systems.

  • Solid Waste Segregation: Unused or expired caftaric acid must be kept in its original tightly closed, light-resistant container. Do not mix this waste stream with strong oxidizing agents.

  • Prohibition of Drain Disposal:

    • Causality: Due to its WGK 3 rating, introducing caftaric acid into the municipal sewer system can disrupt local aquatic ecosystems and violates environmental regulations 4[4].

  • Primary Disposal Route (Incineration): Transfer the sealed waste containers to a licensed chemical destruction facility. The legally and environmentally sound method is controlled incineration equipped with flue gas scrubbing 3[3].

    • Causality: Flue gas scrubbing neutralizes the carbon oxides and potential volatile organic breakdown products generated during thermal destruction.

  • Contaminated Packaging: Empty containers retain micro-crystalline residues. Treat all packaging with the exact same disposal protocols as the neat substance 4[4].

Experimental Context & Downstream Waste Generation: DPPH Antioxidant Assay

To contextualize how caftaric acid waste is generated in a typical laboratory setting, we outline the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay workflow 1[1]. This assay generates a mixed organic waste stream that complicates standard disposal.

Step-by-Step Methodology:

  • Reagent Preparation: Dissolve DPPH in LC-MS grade methanol to a concentration of 0.1 mM.

    • Validation Step: Measure the absorbance of the working solution at 515 nm; it must read approximately 1.0 ± 0.1 to confirm radical stability before proceeding.

  • Standard Curve Generation: Prepare serial dilutions of (2S,3R)-trans-caftaric acid in methanol (ranging from 10 µM to 100 µM).

  • Reaction Initiation: Combine 100 µL of the caftaric acid standard with 900 µL of the DPPH working solution in a microcentrifuge tube.

  • Incubation: Vortex gently and incubate in total darkness for 30 minutes at room temperature.

    • Causality: DPPH radicals are highly photosensitive; ambient light causes spontaneous degradation, skewing the stoichiometric reduction driven by the caftaric acid.

  • Spectrophotometric Measurement: Read absorbance at 515 nm. The reduction of the purple DPPH radical to the yellow DPPH-H by caftaric acid results in a quantifiable decrease in absorbance.

  • Mixed Waste Handling: The resulting liquid waste contains methanol (flammable, toxic), DPPH (halogenated/nitrogenous), and caftaric acid. This must be segregated into a "Halogenated/Mixed Organic Solvent" waste carboy, distinctly separate from the solid caftaric acid waste protocol, and sent for specialized solvent incineration.

DPPH_Assay cluster_assay DPPH Antioxidant Assay Workflow cluster_disposal Waste Management Protocol Prep Prepare DPPH & Caftaric Acid Standards React Incubate in Dark (30 min) Radical Reduction Prep->React Measure Spectrophotometry (Absorbance at 515 nm) React->Measure Waste Mixed Organic Waste (Methanol, DPPH, Caftaric) Measure->Waste Post-Analysis Segregate Segregate as Halogenated Organics Waste->Segregate Incinerate Licensed Incineration (Flue Gas Scrubbing) Segregate->Incinerate

DPPH experimental workflow and subsequent mixed-waste disposal pathway.

References

  • Sigma-Aldrich. "Caftaric acid ≥97.0% | CAS Number: 67879-58-7". Merck KGaA.1

  • Chemdor Chemicals. "Caftaric acid Safety Data Sheet (SDS) | CAS: 67879-58-7". 2

  • ChemicalBook. "CAFTARIC ACID - Safety Data Sheet". 3

  • Carl ROTH. "Safety Data Sheet: 2-Caffeeoyl tartaric acid". 4

Sources

Handling

A Researcher's Guide to the Safe Handling of (2S,3R)-trans-Caftaric Acid

As a Senior Application Scientist, it is imperative to move beyond simply listing safety protocols. A deep understanding of why each step is taken is crucial for fostering a culture of safety and scientific integrity in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, it is imperative to move beyond simply listing safety protocols. A deep understanding of why each step is taken is crucial for fostering a culture of safety and scientific integrity in the laboratory. This guide provides a comprehensive framework for the safe handling of (2S,3R)-trans-caftaric acid, a phenolic acid of interest in various research and development fields. While not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is prudent to treat all chemical reagents with a degree of caution.[1][2] This document will detail the necessary personal protective equipment (PPE), operational procedures, and disposal plans, grounded in the principles of risk mitigation and laboratory best practices.

Hazard Identification and Risk Assessment

Key Safety Considerations:

HazardPotential RiskMitigation Strategy
Inhalation Respiratory irritation from fine dust.Handle in a well-ventilated area, preferably a fume hood.[4][5]
Skin Contact Potential for mild irritation upon prolonged contact.Wear appropriate gloves and a lab coat.[6][7]
Eye Contact Can cause irritation or abrasion from dust particles.Wear safety glasses or goggles.[7][8]
Ingestion Unlikely in a laboratory setting, but could cause gastrointestinal irritation.Do not eat or drink in the laboratory. Wash hands thoroughly after handling.[9]
Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach; it should be tailored to the specific task and the associated risks. The following PPE is recommended for handling (2S,3R)-trans-caftaric acid.

  • Eye and Face Protection: At a minimum, safety glasses with side shields are required.[7] When handling larger quantities or if there is a significant risk of splashing, it is advisable to use chemical splash goggles. A face shield worn over safety glasses provides an additional layer of protection, particularly when preparing stock solutions.[6]

  • Hand Protection: Disposable nitrile gloves are the standard for handling most laboratory chemicals and provide adequate protection against incidental contact with (2S,3R)-trans-caftaric acid.[7] It is crucial to inspect gloves for any signs of damage before use and to remove them promptly if contamination occurs, followed by thorough hand washing.[5][10]

  • Body Protection: A standard laboratory coat should be worn at all times to protect against spills and contamination of personal clothing.[6][7] Ensure the lab coat is fully buttoned. For tasks with a higher risk of spills, a chemically resistant apron can be worn over the lab coat.

  • Respiratory Protection: Under normal handling conditions in a well-ventilated area or a fume hood, respiratory protection is not typically required.[4] However, if you are handling large quantities of the solid material and there is a potential for significant dust generation, a NIOSH-approved N95 respirator may be appropriate.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling (2S,3R)-trans-caftaric acid minimizes the risk of exposure and ensures the integrity of your experiment.

3.1. Preparation and Weighing:

  • Work Area Preparation: Designate a clean and uncluttered area for handling the chemical, preferably within a fume hood or on a bench with local exhaust ventilation.[5]

  • Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) and PPE are readily available.

  • Weighing Solid (2S,3R)-trans-caftaric acid:

    • Don your required PPE (lab coat, gloves, safety glasses).

    • To minimize dust, use a micro-spatula and handle the container gently. Avoid creating airborne dust.

    • Weigh the desired amount of the solid in a tared weigh boat or directly into your reaction vessel inside the fume hood.

    • Close the primary container tightly immediately after use.

3.2. Solution Preparation:

(2S,3R)-trans-caftaric acid is soluble in water.[9]

  • Solvent Addition: Slowly add the solvent to the solid to avoid splashing. If preparing a solution in a volumetric flask, use a funnel.

  • Mixing: Use a magnetic stirrer or gently swirl the container to dissolve the solid. Avoid vigorous shaking that could create aerosols.

  • Labeling: Clearly label the prepared solution with the chemical name, concentration, date, and your initials.

3.3. Handling Solutions:

  • Transport: When moving solutions, use a secondary container to prevent spills in case the primary container breaks.

  • Pipetting: Never pipette by mouth. Use a mechanical pipette with appropriate tips.

  • Heating: If heating is required, use a water bath or a heating mantle with a stirrer. Avoid direct heating on a hot plate, which can cause bumping and splashing.

Experimental Workflow for Handling (2S,3R)-trans-caftaric acid

G cluster_prep Preparation cluster_solution Solution Preparation cluster_handling Handling & Use cluster_disposal Disposal prep_area 1. Prepare Work Area (Fume Hood) don_ppe 2. Don PPE (Lab Coat, Gloves, Goggles) prep_area->don_ppe weigh 3. Weigh Solid (Minimize Dust) don_ppe->weigh add_solvent 4. Add Solvent (Slowly) weigh->add_solvent Transfer Solid dissolve 5. Dissolve (Stir Gently) add_solvent->dissolve label_sol 6. Label Solution dissolve->label_sol use 7. Experimental Use (Follow Protocol) label_sol->use waste_collect 8. Collect Waste (Labeled Container) use->waste_collect dispose 9. Dispose via EHS waste_collect->dispose

Caption: A flowchart outlining the key steps for the safe handling of (2S,3R)-trans-caftaric acid from preparation to disposal.

Emergency Procedures: Be Prepared

Accidents can happen even in the most well-prepared laboratories. Knowing the correct immediate response is critical.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[4] Remove any contaminated clothing. If irritation persists, seek medical attention.

  • Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air.[4] If they experience difficulty breathing, seek immediate medical attention.

  • Spill:

    • For a small spill of solid material, gently sweep it up, avoiding the creation of dust, and place it in a sealed container for disposal.[11]

    • For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand, or spill pillows) and place it in a sealed container for disposal.

    • For a large spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan: Responsible Stewardship

Proper chemical waste disposal is not only a regulatory requirement but also an ethical responsibility.

  • Waste Collection: All waste containing (2S,3R)-trans-caftaric acid, both solid and liquid, should be collected in a clearly labeled, sealed, and appropriate waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

  • Disposal: The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[4] Do not discharge to sewer systems.[4] Always follow your institution's specific procedures for chemical waste disposal.

  • Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected as chemical waste. The cleaned container can then be disposed of as regular laboratory glass or plastic waste, depending on its material and institutional policy.

By adhering to these guidelines, researchers can confidently and safely handle (2S,3R)-trans-caftaric acid, ensuring both personal safety and the integrity of their scientific work.

References

  • Acid Handling. Standard Operating Procedure. Available from: [Link]

  • Standard Personal Protective Equipment. Environmental Health Safety and Laboratory Operations. Available from: [Link]

  • Protective Gear. Organic Chemistry at CU Boulder. Available from: [Link]

  • Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. Available from: [Link]

  • Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. Massachusetts Institute of Technology. Available from: [Link]

  • Safety Data Sheet: Caftaric acid. Carl ROTH. Available from: [Link]

  • Caftaric acid Safety Data Sheet (SDS). Chemdor Chemicals. Available from: [Link]

  • (2S,3R)-trans-caftaric acid. PubChem. Available from: [Link]

  • Beyond Plant Health: How to Keep Workers Safe When Using Pesticides. Hortica. Available from: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2S,3R)-trans-caftaric acid
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
(2S,3R)-trans-caftaric acid
© Copyright 2026 BenchChem. All Rights Reserved.